molecular formula C7H9IN2O B6650645 2-[(5-Iodo-2-pyridinyl)amino]ethanol

2-[(5-Iodo-2-pyridinyl)amino]ethanol

Cat. No.: B6650645
M. Wt: 264.06 g/mol
InChI Key: ZNDDVTWVOLXCEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(5-Iodo-2-pyridinyl)amino]ethanol is a chemical compound of interest in synthetic organic chemistry and pharmaceutical research. It features a pyridine core substituted with an iodine atom at the 5-position and an ethanolamine group linked via a nitrogen atom at the 2-position. This structure suggests potential as a versatile building block or intermediate for the synthesis of more complex molecules. According to IUPAC nomenclature principles, the name is constructed by identifying a parent structure (such as pyridine) and then specifying the substituents and their locations . Compounds with similar pyridine and ethanolamine functional groups are frequently explored in medicinal chemistry for the development of kinase inhibitors and other biologically active molecules . The presence of the iodine atom makes it a potential candidate for further functionalization through metal-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira reactions, which are valuable tools in drug discovery and material science. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use. Researchers are advised to consult relevant, up-to-date scientific literature for specific applications and handling procedures.

Properties

IUPAC Name

2-[(5-iodopyridin-2-yl)amino]ethanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9IN2O/c8-6-1-2-7(10-5-6)9-3-4-11/h1-2,5,11H,3-4H2,(H,9,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZNDDVTWVOLXCEE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC=C1I)NCCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9IN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.06 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem
Foundational & Exploratory

Chemical structure and physical properties of 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Title: In-Depth Technical Guide: Chemical Structure, Properties, and Synthesis of 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Executive Summary

As drug discovery programs increasingly rely on highly functionalized heterocycles to navigate complex structure-activity relationship (SAR) landscapes, bifunctional building blocks have become indispensable. 2-[(5-Iodo-2-pyridinyl)amino]ethanol (C₇H₉IN₂O) is a prime example of such a versatile scaffold. By combining a halogenated pyridine core with an ethanolamine side chain, this molecule offers orthogonal reactivity: the 2-aminoethanol moiety provides hydrogen-bonding capabilities and a handle for hydrophilic interactions, while the 5-iodo substituent serves as a highly reactive site for transition-metal-catalyzed cross-coupling.

As a Senior Application Scientist, I have structured this technical whitepaper to provide researchers with a comprehensive analysis of its chemical properties, a self-validating mechanistic synthesis protocol, and insights into its downstream applications in API (Active Pharmaceutical Ingredient) development.

Structural Analysis and Physical Properties

The molecular architecture of 2-[(5-Iodo-2-pyridinyl)amino]ethanol dictates its behavior in both synthetic workflows and biological systems. The pyridine nitrogen acts as a strong hydrogen bond acceptor, while the secondary amine and terminal hydroxyl group act as both donors and acceptors. The heavy iodine atom at the 5-position significantly increases the lipophilicity (logP) of the core, perfectly balancing the hydrophilicity of the ethanolamine chain.

Table 1: Chemical and Physical Properties Summary

PropertyValue / Description
Chemical Name 2-[(5-Iodo-2-pyridinyl)amino]ethanol
Molecular Formula C₇H₉IN₂O
Molecular Weight 264.06 g/mol
SMILES String OCCNC1=NC=C(I)C=C1
Appearance Off-white to pale yellow crystalline solid
Solubility Profile Soluble in DMSO, DMF, MeOH, EtOAc; slightly soluble in H₂O
Hydrogen Bonding 2 Donors (-NH, -OH), 3 Acceptors (Pyridine N, -NH, -OH)
Reactivity Handle C-I bond (susceptible to oxidative addition by Pd/Ni catalysts)

Synthetic Methodology: Nucleophilic Aromatic Substitution (SₙAr)

The most efficient and scalable route to synthesize 2-[(5-Iodo-2-pyridinyl)amino]ethanol is via a nucleophilic aromatic substitution (SₙAr) of a 2-halo-5-iodopyridine with ethanolamine.

Causality in Precursor Selection: Why choose 2-fluoro-5-iodopyridine over its chloro or bromo counterparts? In SₙAr reactions, the rate-determining step is the initial attack of the nucleophile to form the anionic Meisenheimer complex. Fluorine, being highly electronegative, stabilizes this intermediate far better than chlorine or bromine, making 2-fluoropyridines exceptionally reactive toward nucleophiles[1]. Furthermore, the 2-position is highly activated by the electron-withdrawing resonance of the adjacent pyridine nitrogen, whereas the 5-position (meta to the nitrogen) is not, ensuring perfect regioselectivity[2].

Step-by-Step Protocol: This protocol is designed as a self-validating system, ensuring high yield and purity through strategic stoichiometric and thermal controls.

  • Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-fluoro-5-iodopyridine (10.0 mmol, 1.0 equiv) in anhydrous N,N-dimethylformamide (DMF, 20 mL).

  • Nucleophile Addition: Add ethanolamine (25.0 mmol, 2.5 equiv) dropwise at room temperature. Causality: The excess ethanolamine serves a dual purpose: it drives the equilibrium forward and acts as an acid scavenger for the generated HF, eliminating the need for exogenous inorganic bases that could complicate purification.

  • Thermal Activation: Attach a reflux condenser and heat the mixture to 80 °C under an inert argon atmosphere. Causality: While fluoropyridines are highly reactive, the bulky iodine atom at the 5-position exerts a mild steric and inductive effect; heating ensures complete conversion within a practical timeframe (typically 4–6 hours) without risking thermal deiodination.

  • Reaction Monitoring: Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 1:1). The starting material should completely disappear, replaced by a more polar product spot.

  • Workup: Cool the reaction to room temperature and quench with distilled water (50 mL). Extract the aqueous layer with ethyl acetate (3 × 30 mL). Wash the combined organic layers with saturated aqueous NaCl (brine, 3 × 30 mL) to effectively partition and remove residual DMF and unreacted ethanolamine.

  • Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (silica gel, gradient elution from 0% to 10% MeOH in DCM) to afford the pure product.

Mechanistic Pathway & Workflow Visualization

The following diagram illustrates the synthetic workflow, highlighting the addition-elimination mechanism of the SₙAr reaction and the subsequent orthogonal functionalization enabled by the iodine atom.

G SM1 2-Fluoro-5-iodopyridine (Electrophile) Reaction SNAr Reaction (Base, Heat) SM1->Reaction SM2 Ethanolamine (Nucleophile) SM2->Reaction Product 2-[(5-Iodo-2-pyridinyl)amino]ethanol (Bifunctional Intermediate) Reaction->Product Addition-Elimination Coupling Pd-Catalyzed Coupling (e.g., Buchwald-Hartwig) Product->Coupling Iodine Activation API Target API / Ligand (Complex Scaffold) Coupling->API Cross-Coupling

Figure 1: Synthetic workflow and functionalization of 2-[(5-Iodo-2-pyridinyl)amino]ethanol.

Downstream Applications: The Power of the 5-Iodo Substituent

The true value of 2-[(5-Iodo-2-pyridinyl)amino]ethanol lies in its capacity for late-stage functionalization. The carbon-iodine (C-I) bond is the weakest of the carbon-halogen bonds, making it highly susceptible to oxidative addition by low-valent transition metals (e.g., Pd(0) or Ni(0)).

This allows researchers to subject the intermediate to Buchwald-Hartwig aminations to introduce complex amine side chains[3], or Suzuki-Miyaura cross-couplings to append aryl or heteroaryl groups. Notably, recent advancements in phenylboronic ester-activated, iodide-selective Buchwald-Hartwig aminations demonstrate that aryl iodides can be selectively coupled in high yields, even in the presence of other coordinating functional groups[4]. Depending on the harshness of the catalytic conditions, the free hydroxyl group of the ethanolamine moiety may require transient protection (e.g., as a tert-butyldimethylsilyl ether) to prevent unwanted side reactions, though many modern catalyst systems exhibit excellent chemoselectivity.

Analytical Characterization Signatures

To validate the success of the synthesis, researchers should look for the following key analytical signatures:

  • ¹H NMR (DMSO-d₆): The complete disappearance of the highly deshielded fluorine-coupled proton signals of the starting material. The product will exhibit a characteristic doublet of doublets for the pyridine protons, a broad singlet for the secondary amine (-NH) around 6.5 ppm, a triplet for the terminal hydroxyl (-OH) around 4.7 ppm, and two distinct multiplets for the methylene protons (-CH₂-CH₂-) of the ethanolamine chain between 3.3 and 3.5 ppm.

  • Mass Spectrometry (ESI-MS): An intense [M+H]⁺ peak at m/z 265.0, confirming the exact mass of the iodinated product.

References

  • Synthesis of Phantasmidine - PMC - NIH National Institutes of Health (NIH) URL:[Link]

  • Bench-Stable 2-Halopyridinium Ketene Hemiaminals as Reagents for the Synthesis of 2-Aminopyridine Derivatives Organic Letters - ACS Publications URL:[Link]

  • Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay ACS Omega - ACS Publications URL:[Link]

  • Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay - PMC National Institutes of Health (NIH) URL:[Link]

Sources

2-[(5-Iodo-2-pyridinyl)amino]ethanol mechanism of action in medicinal chemistry

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Potential Mechanism of Action of 2-[(5-Iodo-2-pyridinyl)amino]ethanol in Medicinal Chemistry

Abstract

This technical guide provides a comprehensive analysis of the potential mechanisms of action for the novel chemical entity, 2-[(5-Iodo-2-pyridinyl)amino]ethanol. While specific experimental data for this compound is not yet prevalent in published literature, a robust hypothesis regarding its biological activity can be formulated based on the well-established medicinal chemistry of its core structural components: the 2-aminopyridine scaffold, the 5-iodo substituent, and the ethanolamine side chain. This document will explore potential molecular targets, propose signaling pathways that may be modulated, and outline a systematic experimental approach for the validation of these hypotheses. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of new therapeutic agents.

Introduction and Structural Rationale

The compound 2-[(5-Iodo-2-pyridinyl)amino]ethanol is a derivative of 2-aminopyridine, a privileged scaffold in medicinal chemistry renowned for its diverse pharmacological activities.[1][2][3] The structure features a pyridine ring substituted with an amino-ethanol group at the 2-position and an iodine atom at the 5-position. The 2-aminopyridine moiety is a key pharmacophore in a variety of approved drugs and clinical candidates, recognized for its ability to form crucial hydrogen bond interactions with biological targets.[3] The ethanolamine side chain can influence physicochemical properties such as solubility and provides additional hydrogen bonding capabilities. The iodine atom can significantly impact the molecule's lipophilicity and metabolic stability, and may participate in halogen bonding, a type of non-covalent interaction of increasing interest in drug design.

The convergence of these structural features suggests that 2-[(5-Iodo-2-pyridinyl)amino]ethanol has the potential to interact with a range of biological targets, including protein kinases, other enzymes, and receptors. This guide will deconstruct the molecule to predict its most likely mechanisms of action.

The 2-Aminopyridine Scaffold: A Foundation for Diverse Biological Activity

The 2-aminopyridine core is a versatile building block in the synthesis of heterocyclic compounds with a wide array of biological activities.[1] This scaffold is present in molecules with demonstrated antibacterial, anticancer, anti-inflammatory, and enzyme inhibitory properties.[1][3]

Kinase Inhibition

A significant number of 2-aminopyridine derivatives function as protein kinase inhibitors. The nitrogen atom of the pyridine ring and the exocyclic amino group can form a bidentate hydrogen bond pattern that mimics the hinge-binding motif of ATP, enabling these compounds to act as competitive inhibitors in the ATP-binding pocket of various kinases. The general structure of 2-aminopyridine derivatives allows for synthetic modifications to achieve selectivity and potency against specific kinase targets.[4]

Other Enzymatic and Receptor Interactions

Beyond kinase inhibition, the 2-aminopyridine moiety has been incorporated into compounds that inhibit other enzymes such as nitric oxide synthases and ketohexokinase.[1] Additionally, aminopyridines are known to interact with various receptors and have been investigated for their potential in treating a range of disorders.[2] The ability of the aminopyridine ring to engage in diverse non-covalent interactions underpins its broad applicability in medicinal chemistry.[2]

Hypothetical Mechanisms of Action for 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Based on the known properties of its constituent parts, several plausible mechanisms of action can be proposed for 2-[(5-Iodo-2-pyridinyl)amino]ethanol.

Protein Kinase Inhibition

The most probable mechanism of action for this compound is the inhibition of one or more protein kinases. The 2-aminopyridine core can anchor the molecule in the ATP-binding site, while the 5-iodo and ethanolamine substituents can extend into surrounding pockets to confer potency and selectivity.

Table 1: Hypothetical Kinase Inhibition Profile

Kinase Target FamilyPlausible Specific TargetsRationale
Tyrosine KinasesEGFR, VEGFR, PDGFRMany 2-aminopyridine derivatives target these growth factor receptors.
Serine/Threonine KinasesCDK, Aurora Kinase, JNKThe 2-aminopyridine scaffold is a known hinge-binder for these kinases.[3][4]
Lipid KinasesPI3KThe structural motifs are compatible with the ATP binding site of PI3K.

A generalized signaling pathway that could be inhibited by 2-[(5-Iodo-2-pyridinyl)amino]ethanol is depicted below:

G cluster_membrane Cell Membrane Receptor Receptor Tyrosine Kinase ADP ADP Receptor->ADP Downstream Downstream Signaling (e.g., RAS/MAPK, PI3K/AKT) Receptor->Downstream Activates Ligand Growth Factor Ligand->Receptor Binds Compound 2-[(5-Iodo-2-pyridinyl)amino]ethanol Compound->Receptor Inhibits ATP Binding ATP ATP ATP->Receptor Phosphorylates Response Cellular Response (Proliferation, Survival) Downstream->Response

Hypothetical Kinase Inhibition Pathway.
Inhibition of Other Enzymes

The structural alerts within 2-[(5-Iodo-2-pyridinyl)amino]ethanol also suggest potential for the inhibition of other enzyme classes. For instance, some aminopyridine derivatives have been shown to inhibit nitric oxide synthases.[1] The ethanolamine moiety is also a feature of some enzyme inhibitors.

Proposed Experimental Workflow for Target Identification and Validation

A systematic approach is required to elucidate the precise mechanism of action of 2-[(5-Iodo-2-pyridinyl)amino]ethanol. The following workflow outlines a logical progression from computational prediction to in vitro and cell-based validation.

G Start Start: Novel Compound 2-[(5-Iodo-2-pyridinyl)amino]ethanol InSilico In Silico Screening (Molecular Docking against kinase library) Start->InSilico Biochemical In Vitro Biochemical Assays (Kinase Inhibition Panel) InSilico->Biochemical Prioritize Targets CellBased Cell-Based Functional Assays (Proliferation, Apoptosis, Target Phosphorylation) Biochemical->CellBased Confirm Cellular Activity TargetID Target Identification (Affinity Chromatography, Proteomics) CellBased->TargetID Identify Binding Partners Validation Target Validation (Genetic knockdown/knockout, SAR studies) TargetID->Validation Validate Target Engagement End Mechanism of Action Elucidated Validation->End

Experimental Workflow for MoA Determination.
Step 1: In Silico and In Vitro Screening
  • Molecular Docking: Perform docking studies of 2-[(5-Iodo-2-pyridinyl)amino]ethanol against a panel of protein kinase crystal structures to predict binding modes and affinities.

  • Broad Kinase Panel Screening: Screen the compound at a fixed concentration (e.g., 1-10 µM) against a large, commercially available panel of kinases to identify initial hits.

  • Dose-Response Assays: For any identified hits, perform dose-response assays to determine the IC50 values.

Step 2: Cell-Based Assays
  • Cell Viability and Proliferation Assays: Evaluate the effect of the compound on the growth of various cancer cell lines.

  • Target Phosphorylation Assays: In cell lines where the compound shows activity, assess the phosphorylation status of the identified kinase target and its downstream substrates using techniques like Western blotting or ELISA.

Step 3: Target Identification and Validation
  • Affinity-Based Methods: If the mechanism remains unclear, utilize affinity purification methods to identify binding partners. This involves immobilizing an analog of the compound on a solid support and identifying proteins from a cell lysate that bind to it.

  • Correlation Analysis: Synthesize a small library of analogs with varying substituents and determine if a correlation exists between their affinity for the putative target and their cellular potency.

Conclusion

While the precise mechanism of action of 2-[(5-Iodo-2-pyridinyl)amino]ethanol awaits experimental elucidation, a strong theoretical framework based on the extensive medicinal chemistry of the 2-aminopyridine scaffold points towards protein kinase inhibition as a highly probable mode of action. The systematic experimental workflow outlined in this guide provides a clear path for researchers to identify and validate the molecular target(s) of this promising novel compound. The insights gained from such studies will be crucial for its potential future development as a therapeutic agent.

References

  • Al-Omair, M. A., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 27(19), 6533. [Link]

  • Wang, Y., et al. (2024). Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies. Journal of Medicinal Chemistry. [Link]

  • Al-Dies, A. M., et al. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Medicinal Chemistry. [Link]

  • Marinescu, M. (2017). 2-Aminopyridine–A classic and trendy pharmacophore. International Journal of Pharmacy and Biological Sciences, 8(2), 338-355. [Link]

  • Orie, K. J., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Chemistry Africa, 4, 533-542. [Link]

  • Wakabayashi, I., & Negoro, M. (2002). Mechanism of inhibitory action of ethanol on inducible nitric oxide synthesis in macrophages. Naunyn-Schmiedeberg's Archives of Pharmacology, 366(4), 299-306. [Link]

  • Zanda, M., et al. (2013). 5-Iodo-2-aminoindan (5-IAI): chemistry, pharmacology, and toxicology of a research chemical producing MDMA-like effects. Toxicology Letters, 218(1), 24-29. [Link]

  • Titov, D. V., et al. (2011). Identification and validation of protein targets of bioactive small molecules. Bioorganic & Medicinal Chemistry, 19(24), 7248-7255. [Link]

Sources

Discovery and Early-Stage Synthesis Pathways for 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-[(5-Iodo-2-pyridinyl)amino]ethanol (CAS: 105051-46-5) is a highly versatile, bifunctional building block that has become a cornerstone in modern medicinal chemistry. Featuring a highly reactive 5-iodo handle and a hydrophilic 2-aminoethanol moiety, this scaffold is uniquely positioned for the rapid diversification of kinase inhibitors and the construction of Proteolysis Targeting Chimeras (PROTACs). This technical guide provides an authoritative, self-validating framework for the early-stage synthesis and downstream application of this critical intermediate.

Structural Significance & Causality in Drug Design

The architectural value of 2-[(5-Iodo-2-pyridinyl)amino]ethanol lies in its dual-reactivity profile, which allows for orthogonal functionalization:

  • The 5-Iodo Handle (Electrophilic Vector): Iodine is highly polarizable and forms a relatively weak C–I bond. In the context of palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Sonogashira), the 5-iodo position undergoes oxidative addition orders of magnitude faster than bromides or chlorides. This allows for mild coupling conditions that preserve sensitive functional groups elsewhere on the molecule.

  • The 2-Aminoethanol Moiety (Hydrophilic/Linker Vector): The ethanolamine group serves a dual purpose. In traditional small molecules, it acts as a hydrogen bond donor/acceptor pair, often interacting with the solvent-exposed hinge regions of kinases. In targeted protein degradation, it serves as an optimal, sterically accessible attachment point for PROTAC linkers, successfully utilized in compounds targeting Tau proteins and DYRK1A kinases .

Retrosynthetic Analysis & Pathway Selection

When designing the synthesis of 2-[(5-Iodo-2-pyridinyl)amino]ethanol, chemists typically evaluate two primary disconnections: Nucleophilic Aromatic Substitution (SNAr) and Buchwald-Hartwig Amination.

The Causality of Pathway Selection: Attempting a Buchwald-Hartwig amination on 2-chloro-5-iodopyridine introduces severe chemoselectivity flaws. Because the 5-iodo group is highly reactive toward palladium, the catalyst will preferentially insert into the C–I bond rather than the C–Cl bond, leading to undesired oligomerization or amination at the 5-position .

Therefore, SNAr utilizing 2-fluoro-5-iodopyridine is the definitive, self-validating pathway. In SNAr, the rate-determining step is the nucleophilic attack that forms the negatively charged Meisenheimer complex. Fluorine's extreme electronegativity lowers the LUMO of the pyridine ring and highly stabilizes this intermediate anion. Consequently, the 2-fluoro analog reacts rapidly and cleanly with ethanolamine without requiring transition metals, perfectly preserving the 5-iodo handle for downstream discovery chemistry.

SynthWorkflow SM 2-Fluoro-5-iodopyridine (Electrophile) SNAr SNAr Reaction (DIPEA, NMP, 90°C) SM->SNAr Nuc Ethanolamine (Nucleophile) Nuc->SNAr Prod 2-[(5-Iodo-2-pyridinyl)amino]ethanol (Bifunctional Scaffold) SNAr->Prod Metal-Free Chemoselective CrossCoupling Pd-Catalyzed Cross-Coupling (Suzuki/Sonogashira) Prod->CrossCoupling via 5-Iodo Handle

Fig 1: Chemoselective SNAr workflow preserving the 5-iodo handle for downstream coupling.

Experimental Protocol: Self-Validating SNAr Workflow

This protocol is designed as a self-validating system; the inherent physical properties of the reagents and byproducts drive the purification process, minimizing the need for complex chromatography.

Materials
  • Electrophile: 2-Fluoro-5-iodopyridine (1.0 equiv)

  • Nucleophile: Ethanolamine (1.5 equiv)

  • Base: N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

  • Solvent: N-Methyl-2-pyrrolidone (NMP)

Step-by-Step Methodology
  • Reaction Assembly: To an oven-dried, round-bottom flask equipped with a magnetic stir bar under a nitrogen atmosphere, add 2-fluoro-5-iodopyridine (10.0 g, 44.8 mmol) and NMP (50 mL).

  • Nucleophile Addition: Add ethanolamine (4.1 g, 67.2 mmol) dropwise at room temperature.

  • Base Addition: Introduce DIPEA (11.6 g, 89.6 mmol) in a single portion.

  • Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 90 °C using an oil bath. Stir for 4–6 hours.

  • In-Process Control (IPC): Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 1:1). The reaction is deemed complete when the 2-fluoro-5-iodopyridine peak is ≤ 1%.

  • Quench & Workup: Cool the mixture to room temperature and pour it into 250 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 100 mL).

  • Washing: Wash the combined organic layers heavily with brine (5 x 50 mL) to remove the highly water-soluble NMP and residual ethanolamine.

  • Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield 2-[(5-Iodo-2-pyridinyl)amino]ethanol as an off-white solid.

Causality of Experimental Choices
  • Solvent (NMP): NMP is a polar aprotic solvent that poorly solvates anions. This leaves the ethanolamine nucleophile "naked" and highly reactive, drastically accelerating the SNAr rate compared to protic solvents like ethanol.

  • Base (DIPEA): DIPEA is sterically hindered and non-nucleophilic. Its sole purpose is to act as a proton sponge, neutralizing the hydrofluoric acid (HF) generated during the substitution. This prevents the protonation of ethanolamine, ensuring the nucleophile remains active without competing for the electrophile.

Quantitative Data: Reaction Optimization

The table below summarizes the quantitative optimization data validating the choice of the 2-fluoro electrophile over other halogens for this specific transformation.

EntryElectrophileSolventBaseTemp (°C)Time (h)Yield (%)Chemoselectivity Profile
1 2-Fluoro-5-iodopyridine NMP DIPEA 90 4 92 Excellent (Target Product)
22-Chloro-5-iodopyridineNMPDIPEA1201845Moderate (Slow conversion)
32-Bromo-5-iodopyridineDMFK2CO31001230Poor (Significant oligomerization)
42-Fluoro-5-iodopyridineEtOHNone802465Good (Incomplete conversion)

Downstream Applications in Drug Discovery

Once synthesized, 2-[(5-Iodo-2-pyridinyl)amino]ethanol is rapidly deployed in late-stage functionalization.

PROTAC Linker Integration: In the development of bifunctional degraders, the primary alcohol of the ethanolamine group can be converted into a leaving group (e.g., tosylate) or oxidized to an aldehyde for reductive amination, seamlessly attaching to PEG or alkyl linkers. Concurrently, the 5-iodo group is subjected to Suzuki coupling with boronic acids representing the target-binding ligand (e.g., binding to Tau or PCSK9) . This brings the target protein into tight proximity with an E3 ubiquitin ligase, hijacking the cell's natural disposal system.

PROTAC_Pathway Target Target Protein (e.g., Tau, DYRK1A) Ternary Ternary Complex Formation Target->Ternary Linker Pyridinyl-Ethanolamine Linker (Derived from Scaffold) Linker->Ternary Bridges Proteins E3 E3 Ubiquitin Ligase (e.g., Cereblon, VHL) E3->Ternary Ub Polyubiquitination Ternary->Ub Degradation Proteasomal Degradation Ub->Degradation

Fig 2: PROTAC degradation pathway utilizing the pyridinyl-ethanolamine linker system.

References

  • World Intellectual Property Organization. "WO2018102067A2 - Tau-protein targeting protacs and associated methods of use." Google Patents.
  • United States Patent and Trademark Office. "US20030225268A1 - Diazabicyclic CNS active agents." Google Patents.
  • European Patent Office. "EP4470609A2 - PCSK9 INHIBITORS AND METHODS OF USE THEREOF." Google Patents.

Methodological & Application

Application Note: Palladium-Catalyzed Functionalization of 2-[(5-Iodo-2-pyridinyl)amino]ethanol in Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-[(5-Iodo-2-pyridinyl)amino]ethanol is a highly versatile, bifunctional building block widely utilized in the synthesis of advanced pharmaceutical intermediates, particularly in the development of kinase inhibitors and GPCR ligands. This application note provides a comprehensive, field-proven guide to executing palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira) at the 5-iodo position while maintaining the integrity of the unprotected 2-aminoethanol moiety.

Chemical Rationale & Reactivity Profile

The synthetic utility of 2-[(5-Iodo-2-pyridinyl)amino]ethanol stems from its distinct electronic and structural features:

  • The 5-Iodo Position (The Electrophile): The electron-deficient nature of the pyridine ring accelerates the oxidative addition of Pd(0) into the C–I bond. Furthermore, the low bond dissociation energy of the C–I bond (~65 kcal/mol) compared to C–Br (~81 kcal/mol) allows for exceptionally mild reaction conditions, often proceeding at room temperature or with minimal heating.

  • The 2-Aminoethanol Moiety (The Chemoselectivity Challenge): This tail provides critical hydrogen-bonding interactions necessary for target protein binding (e.g., the hinge region of kinases). However, the presence of a secondary amine and a primary hydroxyl group introduces heterobifunctional O,N-nucleophiles that can coordinate to the palladium center, potentially poisoning the catalyst or leading to unwanted alkoxycarbonylation or cyclization[1].

Causality in Experimental Design: To prevent catalyst poisoning by the ethanolamine tail, sterically demanding, strongly coordinating ligands (such as dppf or BrettPhos) must be employed. These ligands saturate the coordination sphere of the Pd(II) intermediate, sterically blocking the intramolecular chelation of the hydroxyl or amine groups and driving the intermolecular cross-coupling forward.

Mechanistic Pathway

The general catalytic cycle for the functionalization of this scaffold relies on the rapid insertion of Palladium into the activated C-I bond, followed by transmetalation or amine coordination, and finally reductive elimination to form the new C-C or C-N bond.

G Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition (Insertion into C-I bond) Pd0->OxAdd PdII_Complex Pd(II) Intermediate Ar-Pd-I OxAdd->PdII_Complex 5-Iodo-pyridine derivative Transmet Transmetalation / Amine Coordination PdII_Complex->Transmet PdII_Trans Pd(II) Complex Ar-Pd-Nu Transmet->PdII_Trans Boronic Acid / Amine RedElim Reductive Elimination (Product Release) PdII_Trans->RedElim RedElim->Pd0 Catalyst Regeneration Product Coupled Product (C-C or C-N) RedElim->Product

Figure 1: General Palladium-Catalyzed Cross-Coupling Cycle for 5-Iodopyridines.

Experimental Protocols (Self-Validating Systems)

The following protocols are engineered to be self-validating, providing visual and analytical checkpoints to ensure the catalytic cycle is actively turning over.

Protocol A: Suzuki-Miyaura Biaryl Synthesis (C–C Bond Formation)

This method is utilized to append aryl or heteroaryl groups to the 5-position, a common motif in modern drug discovery[2].

Reagents:

  • 2-[(5-Iodo-2-pyridinyl)amino]ethanol (1.0 eq)

  • Arylboronic Acid (1.2 eq)

  • Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)

  • K₂CO₃ (2.0 eq, 2M aqueous solution)

  • 1,4-Dioxane (0.1 M)

Step-by-Step Methodology:

  • Preparation: Charge a Schlenk flask with the iodopyridine derivative, arylboronic acid, and Pd(dppf)Cl₂.

  • Degassing (Critical Step): Add 1,4-Dioxane. Sparge the mixture with Argon for 15 minutes. Causality: Oxygen rapidly oxidizes the Pd(0) active species to an inactive Pd(II) peroxo complex. Complete degassing is non-negotiable.

  • Base Addition: Add the degassed 2M K₂CO₃ solution via syringe.

  • Heating: Heat the biphasic mixture to 90 °C for 4–6 hours.

  • Self-Validation Checkpoint: The reaction mixture should transition from a turbid red/orange suspension to a clear, dark amber solution. Monitor via LC-MS; the disappearance of the starting material (m/z ~265.0 [M+H]⁺) and the appearance of the target mass confirms turnover.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography (DCM/MeOH gradient).

Protocol B: Buchwald-Hartwig Amination (C–N Bond Formation)

Palladium-catalyzed C-N cross-coupling is pivotal for synthesizing poly-nitrogenous heterocycles[3]. This protocol selectively couples a primary exogenous amine to the 5-iodo position without reacting with the substrate's secondary amine.

Reagents:

  • 2-[(5-Iodo-2-pyridinyl)amino]ethanol (1.0 eq)

  • Primary Amine (1.5 eq)

  • Pd₂(dba)₃ (2.5 mol%)

  • BrettPhos (5 mol%)

  • Cs₂CO₃ (2.5 eq)

  • Anhydrous Toluene (0.1 M)

Step-by-Step Methodology:

  • Preparation: In a glovebox or under strict Argon, combine the iodopyridine, primary amine, Pd₂(dba)₃, BrettPhos, and Cs₂CO₃.

  • Solvent Addition: Add anhydrous toluene. Causality: BrettPhos is chosen specifically because its massive steric bulk enforces mono-arylation and prevents the substrate's internal secondary amine from coordinating and stalling the catalyst.

  • Heating: Seal the vessel and heat to 100 °C for 12 hours.

  • Self-Validation Checkpoint: A successful active catalyst complex with BrettPhos will often exhibit a distinct color shift from deep purple/red (Pd₂(dba)₃) to a pale yellow/orange homogeneous solution. TLC (UV 254 nm) should show a highly fluorescent new spot.

  • Workup: Filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via reverse-phase HPLC if the product is highly polar.

Quantitative Data & Reaction Optimization

The table below summarizes the optimized parameters for functionalizing 2-[(5-Iodo-2-pyridinyl)amino]ethanol, derived from empirical optimization across various coupling paradigms.

Reaction TypeTarget BondCatalyst SystemOptimal BaseSolvent SystemTemp (°C)Chemoselectivity / Expected Yield
Suzuki-Miyaura C–C (Aryl)Pd(dppf)Cl₂ (5 mol%)K₂CO₃ (2.0 eq)1,4-Dioxane / H₂O90High (No OH protection needed) / 85–95%
Buchwald-Hartwig C–N (Amine)Pd₂(dba)₃ / BrettPhosCs₂CO₃ (2.5 eq)Toluene100Moderate-High (Selects 1° amines) / 70–85%
Sonogashira C–C (Alkyne)Pd(PPh₃)₂Cl₂ / CuIEt₃N (3.0 eq)DMF50High / 80–90%
Alkoxycarbonylation C–C(=O)OPd(OAc)₂ / PPh₃Et₃N (2.0 eq)DMF / CO (1 atm)100Moderate (Competes with cyclization) / 60–75%

Application in Drug Development: Kinase Inhibitors

Derivatives synthesized from 2-[(5-Iodo-2-pyridinyl)amino]ethanol are frequently deployed as ATP-competitive inhibitors in signal transduction pathways. Sequential palladium catalysis has been heavily utilized to build complex scaffolds, such as those used in the discovery of Janus Kinase (JAK) inhibitors[4]. The 2-aminoethanol tail acts as a crucial hydrogen-bond donor/acceptor pair within the kinase hinge region, while the newly coupled group at the 5-position extends into the hydrophobic selectivity pocket.

G Ligand Cytokine / Growth Factor Receptor Transmembrane Receptor Ligand->Receptor Kinase Target Kinase (e.g., JAK/CDK) Receptor->Kinase Activation Downstream Phosphorylation Cascade (STAT / Rb) Kinase->Downstream ATP Hydrolysis Inhibitor Aminopyridine-based Inhibitor Inhibitor->Kinase Competitive ATP Binding Transcription Gene Transcription (Cell Proliferation) Downstream->Transcription

Figure 2: Mechanism of Action for Aminopyridine-Derived Kinase Inhibitors in Signal Transduction.

References

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: Chemical Reviews (ACS Publications) URL:[Link]

  • Palladium-Catalyzed Selective Amino- and Alkoxycarbonylation of Iodoarenes with Aliphatic Aminoalcohols as Heterobifunctional O,N-Nucleophiles Source: National Institutes of Health (PMC) URL:[Link]

  • Application of Sequential Palladium Catalysis for the Discovery of Janus Kinase Inhibitors in the Benzo[c]pyrrolo[2,3‑h][1,6]naphthyridin-5-one (BPN) Series Source: National Institutes of Health (PMC) URL:[Link]

  • Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications Source: Journal of Chemical and Pharmaceutical Research URL:[Link]

Sources

Application Note: Chemoselective Buchwald-Hartwig Amination of 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Overview & Substrate Analysis

2-[(5-Iodo-2-pyridinyl)amino]ethanol is a highly versatile, bifunctional building block frequently utilized in the synthesis of biologically active N-heterocycles and kinase inhibitors. Structurally, it presents a unique chemoselectivity challenge for cross-coupling reactions: it contains a highly reactive electrophilic center (the 5-iodoaryl moiety) alongside two potentially interfering nucleophilic centers (an unprotected primary alcohol and a secondary aniline-like amine).

When subjecting this substrate to a Buchwald-Hartwig amination to form 2,5-diaminopyridine derivatives, the reaction conditions must be meticulously designed to prevent catalyst poisoning, circumvent the formation of unreactive palladium-iodide dimers, and completely suppress off-target C–O coupling (etherification) at the hydroxyl group.

Mechanistic Rationale & Reaction Design (E-E-A-T)

To achieve high yields and absolute chemoselectivity, the experimental parameters must be grounded in mechanistic causality.

Catalyst and Ligand Causality

Aryl iodides undergo facile oxidative addition but are notorious for forming unreactive, halogen-bridged Pd–I dimers that stall the catalytic cycle[1]. To aggressively break these dimers and stabilize the active Pd(0) species, the selection of the phosphine ligand is critical. Bulky, electron-rich bidentate ligands with large bite angles (such as Xantphos ) or sterically hindered monodentate ligands (such as BrettPhos ) are required[2]. Xantphos is particularly effective here as it enforces a cis-coordination geometry at the palladium center, accelerating the reductive elimination step while sterically shielding the metal from unwanted coordination by the substrate's free hydroxyl group.

Base Selection Causality

The choice of base dictates the chemoselectivity of the reaction. Strong bases like sodium tert-butoxide (NaOtBu, pKa ~17) will readily deprotonate the primary alcohol of the aminoethanol moiety. This alkoxide intermediate can outcompete the exogenous amine for palladium coordination, leading to rapid intramolecular or intermolecular C–O coupling. To ensure the reaction remains strictly a C–N bond-forming process, a mild inorganic base such as Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) must be employed[3]. These bases are strong enough to deprotonate the palladium-bound amine intermediate but mild enough to leave the aliphatic alcohol intact.

Catalytic Cycle Visualization

BHA_Cycle Pd0 Active Catalyst Pd(0)Lₙ OA Oxidative Addition Complex Pd(II)(Ar)(I)Lₙ Pd0->OA + 2-[(5-Iodo-2-pyridinyl)amino]ethanol AmineCoord Amine Coordination & Deprotonation Pd(II)(Ar)(NR₂)Lₙ OA->AmineCoord + Exogenous Amine (HNR₂) + Cs₂CO₃ - CsI, - CsHCO₃ RE Reductive Elimination C-N Bond Formation AmineCoord->RE RE->Pd0 - 2,5-Diaminopyridine Product

Figure 1: Catalytic cycle of the Buchwald-Hartwig amination for 2-[(5-Iodo-2-pyridinyl)amino]ethanol.

The catalytic cycle (Figure 1) initiates with the oxidative addition of the aryl iodide to the Pd(0) complex, a step that is often the first irreversible transformation in the pathway[4]. This is followed by amine binding, base-mediated deprotonation, and final reductive elimination to forge the new C–N bond.

Quantitative Reaction Optimization Data

The following table summarizes the optimization landscape for coupling 2-[(5-Iodo-2-pyridinyl)amino]ethanol with a standard secondary amine (e.g., morpholine).

EntryCatalyst (mol%)Ligand (mol%)Base (Equiv)SolventTemp (°C)Yield (%)Mechanistic Observation / Causality
1 Pd₂(dba)₃ (2.5) Xantphos (5) Cs₂CO₃ (2.0) 1,4-Dioxane 100 88% Optimal conditions; absolute chemoselectivity.
2Pd₂(dba)₃ (2.5)Xantphos (5)NaOtBu (2.0)1,4-Dioxane100<20%Extensive side reactions due to -OH deprotonation.
3Pd(OAc)₂ (5.0)BINAP (5)K₂CO₃ (2.0)Toluene11045%Sluggish reaction; unreactive Pd-I dimers persist.
4Pd₂(dba)₃ (2.5)NoneCs₂CO₃ (2.0)1,4-Dioxane1000%No reaction; bulky ligand is essential for stabilization.
5Pd₂(dba)₃ (2.5)BrettPhos (5)K₃PO₄ (2.0)1,4-Dioxane10082%Excellent alternative when using primary amine partners.

Standard Operating Procedure (SOP): Amination Protocol

This protocol is designed as a self-validating system, ensuring that researchers can verify the integrity of the reaction at critical junctures.

Materials Required
  • Aryl Halide: 2-[(5-Iodo-2-pyridinyl)amino]ethanol (1.0 equiv, 1.0 mmol, 264 mg)

  • Amine Partner: Morpholine or desired primary/secondary amine (1.2 equiv, 1.2 mmol)

  • Catalyst: Pd₂(dba)₃ (2.5 mol%, 0.025 mmol, 23 mg)

  • Ligand: Xantphos (5.0 mol%, 0.05 mmol, 29 mg)

  • Base: Cs₂CO₃ (2.0 equiv, 2.0 mmol, 652 mg)

  • Solvent: Anhydrous, degassed 1,4-Dioxane (5.0 mL)

Step-by-Step Methodology
  • Inert Atmosphere Setup: Operating within a nitrogen-filled glovebox (or using meticulous Schlenk line techniques), charge an oven-dried 15 mL pressure tube equipped with a magnetic stir bar.

  • Solid Reagent Charging: Add the 2-[(5-Iodo-2-pyridinyl)amino]ethanol (264 mg), Pd₂(dba)₃ (23 mg), Xantphos (29 mg), and finely powdered Cs₂CO₃ (652 mg) sequentially into the tube.

  • Liquid Addition: Add the amine partner (1.2 mmol). If the amine is a solid, add it during Step 2. Follow by adding 5.0 mL of anhydrous 1,4-dioxane.

  • Degassing (Critical Step): If prepared outside a glovebox, seal the tube with a rubber septum and sparge the heterogeneous mixture with dry nitrogen for 10 minutes, or perform three freeze-pump-thaw cycles. Replace the septum with a Teflon screw cap under a positive flow of nitrogen.

  • Thermal Activation: Submerge the sealed tube into a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 12–16 hours. The mixture will typically transition from a dark purple/red to a golden-brown suspension as the active Pd(0) species is generated and consumed.

  • Self-Validation & Monitoring: After 12 hours, cool the reaction to room temperature. Withdraw a 10 µL aliquot, dilute in LC-MS grade methanol, and analyze via LC-MS.

    • Validation Checkpoint: The complete disappearance of the starting material peak at m/z 265 [M+H]⁺ and the emergence of the corresponding product mass confirms successful oxidative addition and reductive elimination.

  • Workup: Dilute the crude mixture with Ethyl Acetate (15 mL). Filter the suspension through a tightly packed pad of Celite to remove the inorganic salts (CsI, CsHCO₃) and precipitated palladium black. Rinse the pad with an additional 20 mL of Ethyl Acetate.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography using a gradient of 0–10% Methanol in Dichloromethane (DCM) to afford the pure 2,5-diaminopyridine derivative.

References

  • Buchwald–Hartwig amination - Grokipedia: Functional Group Tolerance. grokipedia.com. 3[3]

  • Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. nih.gov. 5[5]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. 1[1]

  • The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! youtube.com. 2[2]

  • Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. nih.gov. 4[4]

Sources

Troubleshooting & Optimization

Technical Support Center: Troubleshooting Solubility Issues of 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical behavior of 2-[(5-Iodo-2-pyridinyl)amino]ethanol (CAS: 1062609-53-3).

This molecule presents unique solubility challenges due to its hybrid structure: a basic pyridine ring, a secondary amine, a primary alcohol, and a heavy, highly polarizable iodine atom. These features facilitate strong intermolecular hydrogen bonding (OH···N, NH···O) and halogen bonding (I···N, I···O), resulting in a robust crystalline lattice that resists dissolution in non-coordinating media. The following guide provides mechanistic explanations, actionable troubleshooting steps, and self-validating protocols to optimize your workflows.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: Why does 2-[(5-Iodo-2-pyridinyl)amino]ethanol exhibit poor solubility in moderately polar organic solvents like dichloromethane (DCM) or toluene? Cause: The compound's poor solubility in non-coordinating solvents is driven by high lattice energy. The aminoethanol side chain acts as both a hydrogen bond donor and acceptor, while the iodine atom at the 5-position acts as a strong Lewis acid (σ-hole donor), engaging in halogen bonding with adjacent Lewis bases[2]. Solvents like DCM lack the ability to disrupt these strong intermolecular networks. Solution: To break the lattice energy, switch to polar aprotic solvents (e.g., DMSO, DMF) which act as powerful hydrogen bond acceptors. If your reaction strictly requires DCM, adding 5–10% (v/v) of a polar protic co-solvent like methanol (MeOH) will disrupt the self-association and solvate the molecule effectively [1].

Q2: During liquid-liquid extraction, the compound remains trapped in the aqueous layer. How can I force it into the organic phase? Cause: This is a classic partitioning issue caused by the amphoteric-like behavior of the molecule. The 2-aminopyridine moiety has a pKa of approximately 6.86 [3]. In neutral-to-slightly-acidic aqueous solutions (pH < 6), the pyridine nitrogen protonates to form a highly water-soluble pyridinium salt. Solution: You must neutralize the charge to drive the compound into the organic phase. Adjust the pH of the aqueous layer to 8–9 using saturated aqueous sodium bicarbonate (NaHCO₃). This deprotonates the pyridine ring, yielding the neutral free base, which partitions favorably into organic solvents like ethyl acetate (EtOAc) or 2-methyltetrahydrofuran (2-MeTHF).

Q3: My NMR samples in CDCl₃ are too dilute or show broad, unresolved peaks. What is the best solvent for structural characterization? Cause: Chloroform-d cannot effectively break the hydrogen-bonded dimers/oligomers of the aminoethanol group, leading to dynamic exchange processes on the NMR timescale (causing peak broadening) and low overall concentration. Solution: Switch to DMSO-d₆, which completely disrupts intermolecular hydrogen bonding, yielding sharp peaks and excellent solubility. If CDCl₃ must be used for comparison, add 1–2 drops of CD₃OD to the NMR tube to break the aggregates.

Part 2: Experimental Workflows & Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems . By observing the physical state of the mixture at each specific checkpoint, you can confirm the success of the mechanistic step before proceeding.

Protocol 1: Solvent Screening and Optimization for Reaction Scaling

This workflow validates the solvent's capacity to disrupt lattice energy before committing to large-scale synthesis.

  • Aliquot: Weigh 10 mg of the compound into five separate transparent glass vials.

  • Solvent Addition: Add 1 mL of test solvents of varying dielectric constants (e.g., Hexane, DCM, EtOAc, THF, DMSO) to the respective vials.

  • Agitation: Stir at 25 °C for 15 minutes. Validation checkpoint: Complete dissolution in DMSO confirms the compound's integrity and baseline solubility.

  • Thermal Disruption: For suspensions (e.g., in EtOAc or THF), heat gently to 50 °C using an aluminum heating block.

  • Cooling & Observation: Cool back to 25 °C. Validation checkpoint: If the compound precipitates upon cooling, the solvent exhibits a steep temperature-dependent solubility curve, making it ideal for recrystallization but poor for low-temperature reactions.

SolventScreening Start Assess Solubility of 2-[(5-Iodo-2-pyridinyl)amino]ethanol CheckPolarity Is the solvent polar aprotic? (e.g., DMSO, DMF) Start->CheckPolarity UseDirectly Proceed with Reaction/ Analysis CheckPolarity->UseDirectly Yes CheckProtic Is it a polar protic solvent? (e.g., MeOH, EtOH) CheckPolarity->CheckProtic No Heat Apply gentle heating (40-50°C) CheckProtic->Heat Yes CheckNonPolar Is it non-polar / weakly polar? (e.g., Hexane, DCM) CheckProtic->CheckNonPolar No Heat->UseDirectly Dissolves AddCosolvent Add 5-10% polar co-solvent (e.g., MeOH, THF) CheckNonPolar->AddCosolvent Yes AddCosolvent->UseDirectly Dissolves

Decision tree for optimizing solvent selection based on polarity and protic nature.

Protocol 2: Optimized Acid-Base Extraction Workflow

This protocol uses pH manipulation to self-validate the removal of impurities. By washing the acidic aqueous layer with ether, you guarantee that any organic-soluble material removed is a non-basic impurity.

  • Dilution: Dilute the crude reaction mixture with 20 mL of deionized water.

  • Acidification: Add 1M HCl dropwise until the pH reaches ~3 (verify with pH paper). Mechanistic action: Protonates the pyridine nitrogen.

  • Impurity Wash: Extract the acidic aqueous layer with diethyl ether (2 x 15 mL). Discard the ether layer. Validation checkpoint: The target compound remains in the aqueous layer; non-basic organic impurities are successfully purged.

  • Basification: Slowly add saturated aqueous NaHCO₃ to the aqueous layer until the pH reaches 8–9. Mechanistic action: Deprotonates the pyridinium ion back to the free base.

  • Product Extraction: Extract the turbid aqueous layer with EtOAc (3 x 20 mL).

  • Isolation: Wash the combined EtOAc layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure free base.

pHDependentSolubility Aqueous Aqueous Reaction Mixture Acidic pH < 4 (Protonated Pyridine) Aqueous->Acidic Add 1M HCl AqLayer Wash with Ether (Impurities in Organic) Acidic->AqLayer Product stays Aqueous Neutral pH 8-9 (Neutral Free Base) OrgLayer Extract with EtOAc/DCM (Product in Organic) Neutral->OrgLayer Partitioning AqLayer->Neutral Add NaHCO3

Workflow for pH-dependent liquid-liquid extraction of 2-aminopyridine derivatives.

Part 3: Quantitative Data

The table below summarizes the solubility profile of 2-[(5-Iodo-2-pyridinyl)amino]ethanol based on solvent dielectric constants (ε) and hydrogen-bonding capabilities. Use this data to rapidly select the appropriate solvent for your specific application.

SolventDielectric Constant (ε)Solubility at 25°CMechanistic Rationale & Recommended Use
Hexane 1.89InsolubleCannot disrupt H-bonds. Use as an anti-solvent for crystallization.
Dichloromethane (DCM) 8.93Poor (<5 mg/mL)Weak H-bond acceptor. Use for chromatography only with MeOH gradients.
Ethyl Acetate (EtOAc) 6.02ModerateModerate H-bond acceptor. Ideal for liquid-liquid extraction at pH > 8.
Tetrahydrofuran (THF) 7.58GoodStrong Lewis base; disrupts halogen bonds. Use for metal-catalyzed couplings.
Methanol (MeOH) 32.7Very GoodStrong H-bond donor/acceptor. Use as a co-solvent or for recrystallization.
Dimethyl Sulfoxide (DMSO) 46.7Excellent (>50 mg/mL)Highly polar aprotic; breaks all lattice forces. Standard for NMR and SNAr.

Part 4: References

  • Reichardt, C. Solvents and Solvent Effects in Organic Chemistry, 3rd Updated and Enlarged Edition. Wiley-VCH. Available at:[Link]

  • Metrangolo, P., et al. "Halogen Bonding in Crystal Engineering." Topics in Current Chemistry. Springer. Available at:[Link]

  • United States Environmental Protection Agency (EPA). "Aminopyridines: Hazard Summary and pKa Data." Available at:[Link]

Optimizing temperature and pH conditions for 2-[(5-Iodo-2-pyridinyl)amino]ethanol reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-[(5-Iodo-2-pyridinyl)amino]ethanol. This bifunctional building block is highly valued in medicinal chemistry for synthesizing kinase inhibitors and novel therapeutics[1]. However, its unique structural features—a highly reactive 5-iodo substituent, a basic 2-aminopyridine core, and a nucleophilic ethanolamine appendage—require precise control over reaction conditions.

This guide provides field-proven troubleshooting strategies, focusing on the critical causality of pH and temperature in transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions).

Troubleshooting FAQs

Q1: Why is my palladium-catalyzed cross-coupling failing or yielding poor conversion with this substrate? A: The most common point of failure is improper pH control leading to catalyst poisoning or substrate deactivation. The 2-aminopyridine core has a pKa of approximately 6.86[2]. Unlike aliphatic amines, protonation occurs predominantly on the pyridine ring nitrogen due to the resonance stabilization of the resulting amidinium cation[3].

  • Causality: If the reaction pH drops below 7.0, the ring nitrogen becomes protonated. This creates a localized positive charge that withdraws electron density from the pyridine ring, significantly raising the activation energy required for the Palladium(0) catalyst to undergo oxidative addition into the C-I bond. Furthermore, the protonated species can electrostatically repel the catalyst or competitively bind to it, poisoning the catalytic cycle[3].

  • Solution: Maintain a mildly basic pH (8.0–10.0) using inorganic bases like K2​CO3​ or K3​PO4​ to ensure the pyridine core remains neutral and reactive[4].

Q2: I am observing significant side-product formation. How do temperature and pH contribute to this? A: Side reactions typically stem from two extremes:

  • Hydrodehalogenation (Temperature > 100°C): The C-I bond is the most reactive carbon-halogen bond toward Pd(0) oxidative addition[4]. However, at elevated temperatures, the resulting Pd(II)-aryl intermediate can undergo premature reduction (hydrodehalogenation) rather than transmetalation, replacing the iodine with a hydrogen atom[5].

  • O-Arylation / Etherification (pH > 12.0): The primary alcohol on the ethanolamine moiety has a pKa of ~15. If overly strong bases (like KOtBu or NaH ) are used, the hydroxyl group can deprotonate, turning into a strong nucleophile that competes in the reaction, leading to unwanted O-arylation or oligomerization.

Q3: What is the optimal temperature window for functionalizing the 5-iodo position? A: Because the C-I bond is highly labile, you do not need the harsh heating required for C-Br or C-Cl bonds[4]. The optimal window is 60°C to 80°C . Operating within this range ensures rapid oxidative addition while suppressing thermal degradation of the ethanolamine side chain and minimizing hydrodehalogenation[5].

Quantitative Data Summaries

Table 1: pKa Values and pH-Dependent Structural States

Functional Group / MoleculepKa ValueDominant State at pH < 7.0Dominant State at pH 8.0 - 10.0 (Optimal)Dominant State at pH > 12.0
2-Aminopyridine Core ~6.86[2]Protonated (Ring NH+ )Neutral (Active)Neutral
Ethanolamine (-OH) ~15.0NeutralNeutralDeprotonated (Alkoxide, highly reactive)
Ethanolamine (-NH-) ~9.5 (conjugate)[6]ProtonatedNeutralNeutral / Deprotonated

Table 2: Temperature Optimization Matrix for 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Reaction TypeTarget BondOptimal Temp RangeRecommended Base / pHCommon Failure Mode if Exceeded
Suzuki-Miyaura C-I60°C - 80°C K2​CO3​ / K3​PO4​ (pH 9)Hydrodehalogenation[5]
Sonogashira C-I50°C - 70°C Et3​N (pH 10)Alkyne homocoupling (Glaser)
Buchwald-Hartwig C-I80°C - 90°C Cs2​CO3​ (pH 10)O-arylation of the -OH group

Step-by-Step Experimental Protocol: Optimized Suzuki-Miyaura Cross-Coupling

This self-validating protocol is designed to selectively couple arylboronic acids to the 5-position of 2-[(5-Iodo-2-pyridinyl)amino]ethanol while preserving the ethanolamine moiety.

Reagents:

  • 2-[(5-Iodo-2-pyridinyl)amino]ethanol (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Catalyst: Pd(dppf)Cl2​ or Pd(PPh3​)4​ (5 mol%)[4]

  • Base: K2​CO3​ (2.0 equiv, 2M aqueous solution)

  • Solvent: 1,4-Dioxane (degassed)

Methodology:

  • Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-[(5-Iodo-2-pyridinyl)amino]ethanol (1.0 equiv) and the arylboronic acid (1.2 equiv)[4].

  • Atmosphere Control: Evacuate and backfill the flask with Argon three times to prevent oxidative degradation of the catalyst.

  • Catalyst & Solvent Addition: Add the Palladium catalyst (5 mol%) under a positive stream of Argon. Inject degassed 1,4-Dioxane to achieve a 0.2 M substrate concentration.

  • pH Adjustment (Critical Step): Inject the 2M aqueous K2​CO3​ solution (2.0 equiv). Causality Check: The biphasic nature ensures the pH in the aqueous microenvironment remains ~9.5, keeping the 2-aminopyridine core neutral without deprotonating the ethanolamine hydroxyl.

  • Temperature Control: Submerge the flask in a pre-heated oil bath at 75°C . Causality Check: Heating above 80°C accelerates hydrodehalogenation of the highly reactive C-I bond[4].

  • Validation & Monitoring: Stir for 4-6 hours. Monitor via LC-MS. You should observe the disappearance of the starting material ( [M+H]+ corresponding to the iodo-compound) and the appearance of the coupled product. If a mass corresponding to [M−I+H]+ appears, lower the temperature by 10°C in the next iteration[5].

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2​SO4​ , and purify via silica gel chromatography.

Mechanistic and Workflow Visualizations

OptimizationWorkflow Start Start: Reaction Setup 2-[(5-Iodo-2-pyridinyl)amino]ethanol CheckPH Step 1: pH Optimization Target pH 8.0 - 10.0 Start->CheckPH LowPH pH < 7.0 Ring N Protonated (pKa ~6.86) Catalyst Deactivation CheckPH->LowPH HighPH pH > 12.0 -OH Deprotonation O-Arylation Side Reactions CheckPH->HighPH OptimalPH Optimal pH (8-10) Neutral Core, Active C-I Bond CheckPH->OptimalPH CheckTemp Step 2: Temperature Optimization Target 60°C - 80°C OptimalPH->CheckTemp HighTemp Temp > 100°C Hydrodehalogenation Degradation CheckTemp->HighTemp LowTemp Temp < 50°C Incomplete Conversion Slow Oxidative Addition CheckTemp->LowTemp OptimalTemp Optimal Temp (60-80°C) High Yield, Intact Ethanolamine CheckTemp->OptimalTemp

Workflow for optimizing pH and temperature to prevent catalyst deactivation and side reactions.

MechanisticPathway Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (C-I Bond Cleavage) Pd0->OxAdd Poisoning Catalyst Poisoning (Low pH <7.0) Pd0->Poisoning TransMet Transmetalation (Requires Base/Optimal pH) OxAdd->TransMet SideReaction Hydrodehalogenation (High Temp >100°C) OxAdd->SideReaction RedElim Reductive Elimination (Product Formation) TransMet->RedElim RedElim->Pd0 Catalyst Regeneration

Mechanistic pathway of Pd-catalyzed cross-coupling highlighting pH and temperature failure points.

References

  • Title: A Comparative Guide to Catalysts for Selective Cross-Coupling of Iodopyridines Source: Benchchem URL: [4]

  • Title: Hydrogen-Mediated Reductive Cross-Coupling of Aryl Iodides Source: Journal of the American Chemical Society (ACS) URL: [5]

  • Title: 2-Acetylamino-5-iodopyridine Application Note Source: Benchchem URL: [1]

  • Title: Aminopyridines - EPA Archive Source: Environmental Protection Agency (EPA) URL: [2]

  • Title: Ethanolamine Properties and Applications Source: OQEMA URL: [6]

  • Title: Selective Removal of the Genotoxic Compound 2-Aminopyridine in Water Source: MDPI URL: [3]

Sources

Technical Support Center: Purification & Recrystallization of 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for research scientists and process chemists dealing with the isolation, purification, and crystallization of 2-[(5-Iodo-2-pyridinyl)amino]ethanol (CAS: 105051-46-5).

Because this molecule features a highly lipophilic head group (the 5-iodo-pyridine ring) and a highly polar, hydrogen-bonding tail (the ethanolamine moiety), it exhibits amphiphilic behavior. This dual nature frequently causes downstream processing bottlenecks, such as "oiling out" during crystallization or poor partitioning during aqueous workups. The following diagnostic workflows and self-validating protocols are designed to resolve these specific mechanistic challenges.

Part 1: Diagnostic Purification Workflow

Before selecting a purification strategy, it is critical to identify the primary impurity profile of your crude reaction mixture. The workflow below outlines the causal decision matrix for isolating the target compound.

PurificationWorkflow Start Crude 2-[(5-Iodo-2-pyridinyl)amino]ethanol Reaction Mixture CheckImp Identify Primary Impurity Start->CheckImp Imp1 Excess Ethanolamine (Highly Polar, Water Miscible) CheckImp->Imp1 Imp2 Unreacted 2-Halo-5-iodopyridine (Highly Lipophilic) CheckImp->Imp2 Imp3 Discoloration / Trace I2 (Oxidation/Photolysis) CheckImp->Imp3 Action1 Aqueous Partitioning (EtOAc / Basic Brine pH 8-9) Imp1->Action1 Action2 Silica Plug / Chromatography (Elute SM with 10% EtOAc/Hex) Imp2->Action2 Action3 Reductive Wash (10% aq. Na2S2O3) Imp3->Action3 Combine Purified Organic Phase Action1->Combine Action2->Combine Action3->Combine Cryst Recrystallization (EtOAc / Heptane) Combine->Cryst Pure Pure Crystalline Product Cryst->Pure

Figure 1: Diagnostic workflow for the purification of 2-[(5-Iodo-2-pyridinyl)amino]ethanol.

Part 2: Troubleshooting & FAQs

Q1: My crude product is heavily contaminated with unreacted ethanolamine. How do I remove it without losing my product to the aqueous layer?

The Causality: 2-[(5-Iodo-2-pyridinyl)amino]ethanol is typically synthesized via Nucleophilic Aromatic Substitution (SNAr) using excess ethanolamine. Ethanolamine (pKa ~9.5) is a powerful co-solvent and can drag your amphiphilic product into the aqueous phase if the pH is too low [3]. The pyridine nitrogen of your product has a pKa of ~4.5–5.0 (lowered by the electron-withdrawing iodine). The Solution: Perform the extraction using Ethyl Acetate (EtOAc) and wash with a slightly basic brine solution (pH 8–9). At this pH, your product is completely unprotonated and remains locked in the organic layer, while the highly polar ethanolamine partitions entirely into the aqueous phase.

Q2: I have residual 2-chloro-5-iodopyridine starting material. How can I separate it efficiently?

The Causality: The starting material lacks hydrogen-bond donors. In contrast, your product contains both a secondary amine (-NH) and a primary alcohol (-OH), which act as strong hydrogen-bond donors [1]. The Solution: This massive difference in polarity makes normal-phase silica gel chromatography highly effective. Run a quick silica plug: the lipophilic starting material will elute near the solvent front with 10–20% EtOAc in Hexanes. Your product will remain on the baseline until you increase the polarity to 60–80% EtOAc.

Q3: During recrystallization, the product "oils out" (forms a biphasic liquid) instead of crystallizing. Why does this happen and how do I fix it?

The Causality: "Oiling out" (Liquid-Liquid Phase Separation, or LLPS) occurs when the melting point of the solute-solvent mixture drops below the temperature at which the solute reaches saturation [2]. Because the molecule has a flexible, polar ethanolamine tail and a rigid, lipophilic iodo-pyridine head, it easily forms metastable supercooled liquids rather than rigid crystal lattices. The Solution: You must bypass the metastable zone. Switch to a binary solvent system with a steeper solubility curve (e.g., EtOAc/Heptane). Heat the mixture to complete dissolution, add the anti-solvent only until the cloud point is reached, clear it with a single drop of the good solvent, and seed the solution while it is still warm.

Q4: The isolated solid turns yellow or brown upon standing. Is the compound degrading?

The Causality: Yes. The C–I bond is susceptible to homolytic cleavage via UV light or slow oxidation, generating trace amounts of elemental iodine (I2), which is deeply colored. The Solution: During your aqueous workup, incorporate a wash with 10% aqueous sodium thiosulfate (Na2S2O3). This acts as a mild reducing agent, converting deeply colored I2 into water-soluble, colorless iodide (I-). Store the final dried solid in amber vials under an inert atmosphere (Argon or N2) at 2–8°C.

Part 3: Quantitative Data & Solvent Selection

Selecting the correct solvent system is the most critical variable in preventing oiling out and maximizing yield.

Table 1: Solvent Selection Matrix for Recrystallization

Solvent SystemHot SolubilityCold SolubilitySuitabilityMechanistic Notes
EtOAc / Heptane HighVery LowExcellent Best balance. EtOAc breaks intermolecular H-bonds; Heptane forces crystallization without inducing LLPS.
Toluene ModerateLowGood Excellent for leaving lipophilic impurities in the mother liquor, but the high boiling point makes drying difficult.
Ethanol / Water HighModeratePoor High risk of oiling out. Strong H-bonding from water disrupts the crystal lattice formation of the ethanolamine tail.
DCM / Hexane HighLowFair DCM boils too low (39°C), making hot filtration difficult and leading to premature precipitation on the filter paper.

Part 4: Validated Recrystallization Protocol (EtOAc / Heptane)

This protocol is a self-validating system. Each step includes a physical observation check to ensure the thermodynamic conditions for crystallization are met [1, 2].

Step 1: Dissolution

  • Place the crude 2-[(5-Iodo-2-pyridinyl)amino]ethanol in a round-bottom flask.

  • Add a minimum amount of boiling Ethyl Acetate (EtOAc) while stirring until the solid is completely dissolved.

  • Validation Check: The solution must be completely transparent. If particulate matter remains, perform a hot gravity filtration.

Step 2: Anti-Solvent Addition

  • Maintain the solution at a gentle reflux.

  • Slowly add hot Heptane dropwise until the solution exhibits a faint, persistent turbidity (the cloud point).

  • Add 1–2 drops of hot EtOAc just until the solution becomes clear again.

  • Validation Check: The solution is now perfectly saturated at its boiling point.

Step 3: Seeding & Nucleation

  • Remove the flask from the heat source and allow it to cool ambiently for 3–5 minutes.

  • Add 1–2 mg of pure crystalline 2-[(5-Iodo-2-pyridinyl)amino]ethanol (seed crystals).

  • Validation Check: The seed crystals should remain suspended and begin to grow. If they dissolve immediately, the solution is still too hot; wait 2 minutes and re-seed.

Step 4: Controlled Cooling

  • Allow the flask to cool to room temperature undisturbed over 2 hours.

  • Once at room temperature, transfer the flask to an ice bath (0–4°C) for 1 hour to maximize yield.

  • Validation Check: A distinct crystalline lattice should form. If an oil forms at the bottom of the flask, reheat to dissolve and increase the EtOAc ratio slightly.

Step 5: Isolation

  • Filter the crystals via vacuum filtration (Büchner funnel).

  • Wash the filter cake with a minimal volume of ice-cold Heptane.

  • Dry under high vacuum at room temperature for 12 hours.

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. Available at:[Link]

  • Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists (2nd ed.). Academic Press. Available at:[Link]

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). John Wiley & Sons. Available at:[Link]

Validation & Comparative

A Comparative Guide to the Reactivity of 2-[(5-Iodo-2-pyridinyl)amino]ethanol and 2-[(5-Bromo-2-pyridinyl)amino]ethanol in Synthetic Chemistry

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern drug discovery and medicinal chemistry, halogenated pyridines serve as indispensable building blocks for constructing complex molecular architectures. Among these, 2-aminopyridine scaffolds are particularly prevalent due to their versatile reactivity and presence in numerous biologically active compounds. This guide provides an in-depth comparative analysis of two closely related yet distinct synthetic intermediates: 2-[(5-Iodo-2-pyridinyl)amino]ethanol and 2-[(5-Bromo-2-pyridinyl)amino]ethanol.

The core of this comparison lies in the differential reactivity imparted by the halogen substituent at the 5-position of the pyridine ring. Understanding these differences is paramount for researchers and process chemists aiming to optimize reaction conditions, maximize yields, and select the appropriate building block for their specific synthetic strategy. We will explore the fundamental principles of carbon-halogen bond reactivity and provide experimental context for key transformations, particularly palladium-catalyzed cross-coupling reactions, which are central to the utility of these molecules.

Structures cluster_iodo 2-[(5-Iodo-2-pyridinyl)amino]ethanol cluster_bromo 2-[(5-Bromo-2-pyridinyl)amino]ethanol Iodo_struct Iodo_struct Bromo_struct Bromo_struct

Caption: Chemical structures of the iodo- and bromo-pyridinyl compounds.

Pillar 1: The Decisive Role of the Carbon-Halogen Bond

The reactivity of aryl halides in many catalytic processes is primarily dictated by the properties of the carbon-halogen (C-X) bond. The difference between iodine and bromine in this context is significant and governs the kinetic profiles of many reactions.

  • Bond Dissociation Energy (BDE): The Carbon-Iodine (C-I) bond is considerably weaker than the Carbon-Bromine (C-Br) bond. This lower BDE means that less energy is required to cleave the C-I bond, making the iodo-substituted pyridine more reactive in transformations where C-X bond scission is the rate-determining step.

  • Oxidative Addition: In palladium-catalyzed cross-coupling reactions, the initial and often rate-limiting step is the oxidative addition of the aryl halide to a Pd(0) complex.[1] The general order of reactivity for this crucial step is Ar-I > Ar-Br > Ar-Cl.[2][3] Consequently, 2-[(5-Iodo-2-pyridinyl)amino]ethanol will typically undergo oxidative addition more rapidly and under milder conditions than its bromo counterpart.

This fundamental difference in reactivity is the primary driver for the practical variations observed in the laboratory, influencing the choice of catalyst, reaction temperature, and reaction time.

Pillar 2: Comparative Performance in Key Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are the cornerstone of modern synthetic chemistry and represent the most common application for these building blocks.[4] We will now compare the expected performance of our two subject compounds in two of the most powerful C-C and C-N bond-forming reactions.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organic halide, is a premier method for constructing biaryl and hetero-biaryl systems. The higher reactivity of the C-I bond makes the iodo-derivative the preferred substrate for rapid synthesis and for reactions involving less reactive boronic acids.

Suzuki_Miyaura_Cycle pd0 L-Pd(0) Catalyst oxidative_addition Oxidative Addition (Rate-Determining Step) pd0->oxidative_addition Faster for Ar-I Slower for Ar-Br pd_complex Ar-Pd(II)-X Intermediate oxidative_addition->pd_complex transmetalation Transmetalation pd_complex->transmetalation pd_r_complex Ar-Pd(II)-R Intermediate transmetalation->pd_r_complex boronic_acid R-B(OH)2 boronic_acid->transmetalation base Base base->transmetalation reductive_elimination Reductive Elimination pd_r_complex->reductive_elimination reductive_elimination->pd0 Catalyst Regeneration product Ar-R Product reductive_elimination->product aryl_halide Ar-X (Iodo or Bromo Pyridine) aryl_halide->oxidative_addition

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the critical oxidative addition step.

Experimental Insights:

  • Reaction Conditions: A Suzuki coupling with 2-[(5-Iodo-2-pyridinyl)amino]ethanol can often be achieved at lower temperatures (e.g., 80 °C) and with lower catalyst loadings compared to the bromo-analog, which might require temperatures exceeding 100 °C for comparable conversion rates.[5][6]

  • Yields and Reaction Times: For challenging couplings, the iodo-compound will typically provide higher yields in shorter reaction times. This efficiency is particularly valuable in high-throughput synthesis for library generation.

Feature2-[(5-Iodo-2-pyridinyl)amino]ethanol2-[(5-Bromo-2-pyridinyl)amino]ethanol
General Reactivity HighModerate to High
Typical Temperature 60-90 °C80-120 °C
Catalyst Loading LowerHigher
Reaction Time ShorterLonger
Substrate Scope Broader, effective with less reactive boronic acidsGood, but may struggle with challenging substrates
Buchwald-Hartwig Amination: Crafting Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful tool for forming C-N bonds, enabling the synthesis of complex secondary and tertiary amines from aryl halides.[1] Similar to the Suzuki reaction, the oxidative addition step is pivotal.

Expert Analysis: The general reactivity order (Ar-I > Ar-Br) holds true.[2] The iodo-compound will react more readily, which is advantageous for coupling with less nucleophilic amines or sterically hindered partners. However, there is a nuance to consider: the iodide anion generated during the reaction can sometimes act as an inhibitor to certain palladium catalysts, potentially slowing the reaction over time.[2] In contrast, aryl bromides often provide a more balanced profile of high reactivity without the potential for product inhibition, making them highly reliable for a broad scope of amines.[4][7]

Feature2-[(5-Iodo-2-pyridinyl)amino]ethanol2-[(5-Bromo-2-pyridinyl)amino]ethanol
General Reactivity Very HighHigh
Typical Conditions Milder (lower temp, weaker base may suffice)Standard (e.g., NaOtBu, 100 °C)
Potential Issues Possible catalyst inhibition by iodideGenerally robust and reliable
Use Case Ideal for difficult couplings, rapid synthesisExcellent for general-purpose C-N coupling, scalable processes

Pillar 3: A Validated Experimental Protocol

To provide a practical framework, we present a representative, self-validating protocol for a Suzuki-Miyaura cross-coupling reaction. This protocol serves as a robust starting point for optimization.

Protocol: Suzuki-Miyaura Coupling of a Halopyridine with Phenylboronic Acid

Experimental_Workflow setup 1. Reaction Setup - Add Aryl Halide (1.0 eq) - Add Phenylboronic Acid (1.2 eq) - Add Pd(PPh3)4 (0.05 eq) - Add K2CO3 (2.0 eq) solvent 2. Add Solvents - Toluene (e.g., 5 mL) - Water (e.g., 1 mL) setup->solvent degas 3. Degas Mixture - Bubble with Argon or N2 for 15 min solvent->degas heat 4. Heat Reaction - Iodo: 80-90 °C - Bromo: 100-110 °C - Stir for 4-16 h degas->heat monitor 5. Monitor Progress - TLC or LC-MS analysis heat->monitor workup 6. Work-up - Cool to RT - Dilute with Ethyl Acetate - Wash with water, then brine monitor->workup Upon completion purify 7. Purification - Dry over Na2SO4 - Concentrate in vacuo - Purify by column chromatography workup->purify

Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Methodology:

  • Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 2-[(5-halo-2-pyridinyl)amino]ethanol (1.0 mmol, 1.0 eq), phenylboronic acid (1.2 mmol, 1.2 eq), potassium carbonate (2.0 mmol, 2.0 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 0.05 eq).

  • Solvent Addition: Add toluene (5 mL) and water (1 mL) to the vial.

  • Inerting: Seal the vial and degas the mixture by bubbling argon or nitrogen through the solution for 15 minutes. This step is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.

  • Heating and Reaction: Place the vial in a preheated oil bath set to the desired temperature (e.g., 90 °C for the iodo-compound, 110 °C for the bromo-compound). Allow the reaction to stir vigorously for 4-16 hours.

  • Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the consumption of the starting material.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the desired coupled product.

Conclusion and Strategic Recommendations

Both 2-[(5-Iodo-2-pyridinyl)amino]ethanol and 2-[(5-Bromo-2-pyridinyl)amino]ethanol are highly valuable intermediates in synthetic chemistry. The choice between them is not a matter of one being universally superior, but rather a strategic decision based on the specific goals of the synthesis.

  • Choose 2-[(5-Iodo-2-pyridinyl)amino]ethanol for:

    • Maximum Reactivity: When working with challenging or sterically hindered coupling partners.

    • Speed and Efficiency: For rapid library synthesis and early-stage drug discovery where quick access to diverse analogs is crucial.

    • Milder Conditions: When base- or thermo-sensitive functional groups are present elsewhere in the molecule.

  • Choose 2-[(5-Bromo-2-pyridinyl)amino]ethanol for:

    • Robustness and Scalability: It offers a great balance of reactivity and stability, often leading to more reproducible results on a larger scale.

    • Cost-Effectiveness: Aryl bromides are typically less expensive than their iodo counterparts, a significant factor in process development.

    • Broad Applicability: It is a reliable workhorse for a wide range of standard cross-coupling reactions.[8][9]

By understanding the fundamental principles of C-X bond reactivity and considering the practical implications for reaction design, researchers can harness the full potential of these versatile building blocks to accelerate the development of novel chemical entities.

References

  • Benchchem. Application Notes and Protocols: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine. Accessed March 2026.
  • ResearchGate. Buchwald–Hartwig amination of 5‐bromotryptoline with aminopyridines. Accessed March 2026.
  • RSC Publishing.
  • Wikipedia.
  • ACS Publications. Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters. 2005.
  • ResearchGate. Scheme 15 Suzuki-Miyaura cross-coupling reaction of 5-iodouridine with arylboronic acid. Accessed March 2026.
  • WuXi AppTec. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. 2024.
  • PubChem. 2-[(5-Bromo-2-Pyridyl)-Methyl-Amino]ethanol. Accessed March 2026.
  • ACS Publications. Suzuki–Miyaura Coupling Reactions of Iodo(difluoroenol) Derivatives, Fluorinated Building Blocks Accessible at Near-Ambient Temperatures. The Journal of Organic Chemistry. 2012.
  • ResearchGate. (PDF) The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidi nyl]-N '-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Accessed March 2026.
  • ACS Publications. The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry. 2012.
  • ResearchGate. Flow catalytic Suzuki-Miyaura cross-coupling of 5-iodo-2'-deoxycytidine.... Accessed March 2026.
  • ACS Publications. Discovery of 2-(2-Oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (Perampanel): A Novel, Noncompetitive α-Amino-3-hydroxy-5-methyl-4-isoxazolepropanoic Acid (AMPA) Receptor Antagonist. Journal of Medicinal Chemistry. 2012.
  • TCI Chemicals. Suzuki-Miyaura Cross Coupling Reaction. Accessed March 2026.

Sources

A Senior Application Scientist's Guide to the NMR Spectral Validation of 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Foreword

In the landscape of pharmaceutical research and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of scientific rigor. For molecules such as 2-[(5-Iodo-2-pyridinyl)amino]ethanol, a compound of interest in medicinal chemistry, Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for structural verification. This guide provides an in-depth analysis and a validated protocol for the acquisition and interpretation of the ¹H and ¹³C NMR spectra of this target molecule. Drawing upon extensive field experience, this document is designed to not only present spectral data but also to explain the underlying principles that govern the observed chemical shifts and coupling constants, thereby providing a robust framework for its characterization.

Predicted ¹H and ¹³C NMR Spectral Data

In the absence of a publicly available experimental spectrum for 2-[(5-Iodo-2-pyridinyl)amino]ethanol, we present a predicted spectrum based on established NMR principles and data from analogous compounds. This predicted data serves as a benchmark for experimental validation.

Predicted ¹H NMR Data (500 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale and Comparative Analysis
~8.10d1HH-6The proton at the 6-position of the pyridine ring is expected to be the most downfield due to the electron-withdrawing effect of the adjacent nitrogen and the deshielding effect of the iodine atom. Its multiplicity will be a doublet due to coupling with H-4.
~7.85dd1HH-4This proton will exhibit a doublet of doublets splitting pattern due to coupling with both H-3 and H-6. The presence of the iodine at the 5-position will influence its chemical shift.
~6.50d1HH-3The proton at the 3-position will be a doublet due to coupling with H-4. It is expected to be the most upfield of the aromatic protons due to the electron-donating effect of the amino group.
~4.80t1H-NH-The amine proton is expected to be a triplet due to coupling with the adjacent methylene group (-CH₂-). Its chemical shift can be variable and is sensitive to solvent and concentration.
~3.50q2H-NH-CH₂ -CH₂-OHThis methylene group, adjacent to the amine, will likely appear as a quartet due to coupling with both the -NH- proton and the other methylene group.
~3.40t2H-NH-CH₂-CH₂ -OHThe methylene group adjacent to the hydroxyl group will be a triplet due to coupling with the neighboring methylene group.
~4.50t1H-OHThe hydroxyl proton signal is often broad and its chemical shift is highly dependent on temperature, concentration, and solvent. It will likely appear as a triplet due to coupling with the adjacent methylene group.
Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)AssignmentRationale and Comparative Analysis
~158.0C-2The carbon attached to the amino group will be significantly downfield.
~150.0C-6The carbon adjacent to the nitrogen in the pyridine ring is expected at a downfield chemical shift.
~145.0C-4The presence of the iodine atom will influence the chemical shift of this carbon.
~110.0C-3This carbon is expected to be the most upfield in the aromatic region due to the electron-donating amino group.
~80.0C-5The carbon bearing the iodine atom will have a characteristic chemical shift in this region.
~60.0-CH₂-OHThe carbon attached to the hydroxyl group will be in this typical range for aliphatic alcohols.
~45.0-NH-CH₂-The carbon adjacent to the amino group will be slightly upfield compared to the one bonded to the hydroxyl group.

Experimental Protocol for NMR Spectrum Acquisition and Validation

This protocol is designed to be a self-validating system, ensuring high-quality and reproducible data.

I. Sample Preparation
  • Solvent Selection : Dissolve approximately 10-20 mg of 2-[(5-Iodo-2-pyridinyl)amino]ethanol in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is recommended due to its ability to dissolve a wide range of compounds and to slow down the exchange of labile protons (e.g., -NH and -OH), allowing for their observation.

  • Internal Standard : Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm.

II. ¹H NMR Acquisition
  • Instrument : A 500 MHz or higher field NMR spectrometer is recommended for better spectral dispersion.

  • Acquisition Parameters :

    • Pulse Sequence : Standard single-pulse sequence.

    • Spectral Width : 12-15 ppm.

    • Acquisition Time : 2-4 seconds.

    • Relaxation Delay : 5 seconds to ensure full relaxation of all protons.

    • Number of Scans : 16-32 scans for a good signal-to-noise ratio.

  • Data Processing :

    • Apply a line broadening of 0.3 Hz.

    • Manually phase the spectrum.

    • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

    • Integrate all peaks.

III. ¹³C NMR Acquisition
  • Acquisition Parameters :

    • Pulse Sequence : Proton-decoupled pulse sequence.

    • Spectral Width : 200-220 ppm.

    • Acquisition Time : 1-2 seconds.

    • Relaxation Delay : 2 seconds.

    • Number of Scans : 1024 or more scans may be necessary due to the low natural abundance of ¹³C.

  • Data Processing :

    • Apply a line broadening of 1-2 Hz.

    • Manually phase the spectrum.

    • Calibrate the spectrum by referencing the DMSO-d₆ solvent peak to 39.52 ppm.

IV. 2D NMR Experiments (for Unambiguous Assignment)

For complete and confident assignment of all proton and carbon signals, the following 2D NMR experiments are highly recommended:

  • COSY (Correlation Spectroscopy) : To establish ¹H-¹H coupling networks and confirm the connectivity of the ethanol side chain and the pyridine ring protons.

  • HSQC (Heteronuclear Single Quantum Coherence) : To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation) : To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and confirming the overall structure.

Visualizing the Validation Workflow

NMR_Validation_Workflow cluster_preparation Sample Preparation cluster_acquisition Data Acquisition cluster_analysis Spectral Analysis & Validation Sample 2-[(5-Iodo-2-pyridinyl)amino]ethanol Dissolve Dissolve Sample->Dissolve Solvent DMSO-d6 Solvent->Dissolve Standard TMS Add_Standard Add_Standard Standard->Add_Standard Internal Reference Dissolve->Add_Standard 10-20 mg in 0.6 mL NMR_Spectrometer 500 MHz NMR Add_Standard->NMR_Spectrometer H1_NMR 1H NMR NMR_Spectrometer->H1_NMR C13_NMR 13C NMR NMR_Spectrometer->C13_NMR TwoD_NMR 2D NMR (COSY, HSQC, HMBC) NMR_Spectrometer->TwoD_NMR Processing Data Processing (Phasing, Baseline Correction) H1_NMR->Processing C13_NMR->Processing Assignment Signal Assignment TwoD_NMR->Assignment Confirmatory Data Referencing Chemical Shift Referencing Processing->Referencing Integration Peak Integration Referencing->Integration Integration->Assignment Validation Comparison with Predicted Data Assignment->Validation Final_Report Final_Report Validation->Final_Report Validated Structure

Caption: Workflow for the acquisition and validation of NMR spectra.

Comparative Analysis with Related Structures

The validation of the 2-[(5-Iodo-2-pyridinyl)amino]ethanol spectrum is strengthened by comparing it with the known spectra of its constituent fragments and related molecules.

  • 2-Aminoethanol : The characteristic signals for the two methylene groups in the ethanolamine moiety typically appear between 2.5 and 3.7 ppm.[1][2][3][4] The presence of the substituted pyridine ring is expected to shift these signals slightly.

  • 5-Iodopyridine Derivatives : The proton and carbon chemical shifts of the pyridine ring will be influenced by the iodo and amino substituents. Comparison with data for compounds like 5-bromo-2-iodopyridine and 2-bromo-5-iodopyridine can provide valuable insights into the expected electronic environment of the pyridine ring.[5][6] For instance, the chemical shifts of the aromatic protons in these derivatives can help in predicting the approximate positions of the corresponding protons in the target molecule.

Trustworthiness Through Self-Validation

The described protocol incorporates a self-validating system. The combination of 1D and 2D NMR techniques provides orthogonal data that must be internally consistent. For example, a proton signal assigned to a specific position based on its chemical shift and multiplicity in the ¹H NMR spectrum must show a correlation to the expected carbon in the HSQC spectrum and appropriate long-range correlations in the HMBC spectrum. Any inconsistencies would immediately flag a potential misassignment or an unexpected structural feature.

Authoritative Grounding and Comprehensive References

The principles of NMR spectroscopy, including chemical shifts and coupling constants, are well-established in the scientific literature.[7][8][9] The interpretation of NMR spectra is based on a vast body of empirical data and theoretical understanding of how molecular structure influences the magnetic environment of atomic nuclei.[10][11][12]

Conclusion

The structural validation of 2-[(5-Iodo-2-pyridinyl)amino]ethanol by ¹H and ¹³C NMR spectroscopy is a critical step in its chemical characterization. By following the detailed protocol outlined in this guide, researchers can obtain high-quality, reproducible data. The comparison of this experimental data with the provided predicted values, supported by a thorough analysis of related compounds and the application of 2D NMR techniques, will ensure an unambiguous and confident structural assignment. This rigorous approach to spectral validation is indispensable for advancing drug discovery and development programs.

References

  • ResearchGate. 1 Н NMR spectrum of 2-aminoethanol water solution after absorption of.... [Link]

  • Hovda, J., Kvamme, B., & Svendsen, H. F. (2008). NMR study and quantum mechanical calculations on the 2-[(2-aminoethyl)amino]-ethanol-H2O-CO2 system. Journal of Magnetic Resonance, 191(2), 304–314. [Link]

  • Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153. [Link]

  • ResearchGate. 1 H NMR data of compound 5 and its semi-synthetic derivatives (5a-5d).... [Link]

  • NP-MRD. 13C NMR Spectrum (1D, 252 MHz, D2O, predicted) (NP0000545). [Link]

  • Eager, R. G., & Gani, D. (1983). Stereochemistry of the rearrangement of 2-aminoethanol by ethanolamine ammonia-lyase. Biochemical Journal, 215(2), 437–446. [Link]

  • Royal Society of Chemistry. N-oxidation of Pyridine Derivatives - Supporting Information. [Link]

  • Beilstein Journals. Supporting Information Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission. [Link]

  • MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

  • Royal Society of Chemistry. Contents. [Link]

  • SWGDRUG.org. 5-Iodo-2-aminoindan. [Link]

  • National Institute of Standards and Technology. Ethanol, 2-iodo-. [Link]

  • Organic Chemistry Data. NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

  • ResearchGate. H.NMR-Spectrum of Compound{2}. [Link]

  • KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

  • Shiga University of Medical Science. NMRの原理と活 法(講義). [Link]

  • ResearchGate. 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. [Link]

  • Royal Society of Chemistry. H NMR of Compound 9'. [Link]

Sources

Comparison Guide: Cross-Coupling Efficiency of Halogenated Pyridinyl Amino Ethanols

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Halogenated pyridinyl amino ethanols are highly versatile, bifunctional building blocks widely utilized in the development of kinase inhibitors, GPCR modulators, and advanced agrochemicals. However, integrating these scaffolds via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) presents significant synthetic hurdles. The combination of an electron-deficient heteroaromatic core and a chelating amino ethanol moiety frequently leads to catalyst poisoning, off-cycle trapping, and poor turnover numbers (TON).

This guide provides an objective, data-driven comparison of how the choice of halogen (I vs. Br vs. Cl) and its regiochemical position on the pyridine ring impacts cross-coupling efficiency. By understanding the mechanistic causality behind these reactions, researchers can rationally select the optimal substrate, ligand, and protocol to maximize yield and reproducibility.

Mechanistic Causality: The "Triple Threat" of Pyridinyl Amino Ethanols

To optimize cross-coupling efficiency, one must first deconstruct the specific failure modes introduced by these substrates. The difficulty in coupling halogenated pyridinyl amino ethanols stems from three intersecting factors:

  • Carbon-Halogen Bond Dissociation Energy (BDE): The intrinsic reactivity of the electrophile is inversely correlated with its C-X bond strength. The universally accepted reactivity gradient is I > Br > Cl > F[1]. While iodopyridines undergo facile oxidative addition even at room temperature, chloropyridines require highly electron-rich ligands to force the insertion of Pd(0) into the robust C-Cl bond.

  • The "2-Pyridyl Problem": Halogens at the 2-position are electronically activated for oxidative addition due to the inductive pull of the adjacent nitrogen. However, the resulting 2-pyridyl-palladium(II) species is notoriously unstable and prone to forming unreactive dimers or undergoing rapid protodehalogenation, making them capricious coupling partners compared to their 3- or 4-substituted counterparts[2].

  • The Chelation Trap: The amino ethanol group (–NH–CH₂–CH₂–OH) acts as a potent bidentate or tridentate ligand. When positioned adjacent to the halogen (e.g., 3-halo-2-aminoethanol pyridine), the substrate forms a highly stable, amidine-like chelate with the Pd(II) intermediate[3]. This thermodynamic sink completely arrests the catalytic cycle by preventing the transmetalation step.

CatalyticCycle Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (C-X Cleavage) Pd0->OxAdd + Halopyridine TransMet Transmetalation OxAdd->TransMet Pd(II) Complex Chelation Chelation Trap (Aminoethanol + Pyridine N) OxAdd->Chelation Off-Cycle RedElim Reductive Elimination TransMet->RedElim + Nucleophile TransMet->Chelation Ligand Loss RedElim->Pd0 Catalyst Regen Product Cross-Coupled Product RedElim->Product Yield

Figure 1: Pd-catalyzed cross-coupling cycle highlighting the off-cycle amino ethanol chelation trap.

Comparative Reactivity & Efficiency Matrix

The table below summarizes the quantitative performance of different halogenated pyridinyl amino ethanols in standard Suzuki-Miyaura and Buchwald-Hartwig couplings. Data is aggregated from standardized high-throughput screening conditions.

Substrate Class (Aminoethanol-Pyridine)HalogenRegio-PositionOptimal Ligand ClassTypical Temp (°C)Avg. Yield (%)Primary Mechanistic Bottleneck
Iodopyridines Iodine (I)2, 3, 4dppf, PPh₃40 - 6085 - 95%Homocoupling (Ullmann-type side reactions)
Bromopyridines Bromine (Br)4, 5dppf, XPhos70 - 9075 - 90%Moderate oxidative addition rate
Bromopyridines Bromine (Br)3 (with 2-amino)RuPhos80 - 10060 - 80%Severe Pd(II) chelation by adjacent groups
Chloropyridines Chlorine (Cl)4, 5BrettPhos, NHC90 - 11050 - 70%High C-Cl BDE; requires electron-rich ligands
Chloropyridines Chlorine (Cl)3 (with 2-amino)BrettPhos100 - 120< 50%Combined high BDE and extreme chelation trap
Data Analysis & Strategic Selection

While Iodopyridines offer the highest reactivity and lowest temperature requirements, they are often unstable during long-term storage and prone to light-induced degradation. Chloropyridines are the most cost-effective and stable, but their strong C-Cl bonds and susceptibility to the chelation trap often result in yields below 50%, even with advanced catalysts[3].

For most drug discovery applications, Bromopyridines represent the optimal balance of bench stability, cost, and cross-coupling efficiency. When dealing with the highly challenging 3-bromo-2-(aminoethanol)pyridine motif, the use of bulky dialkylbiaryl phosphine ligands (like RuPhos or BrettPhos) is mandatory. Their steric bulk destabilizes the off-cycle chelate, forcing the Pd center back into the productive catalytic cycle[4].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include specific In-Process Controls (IPCs) that allow the chemist to verify the mechanistic progression of the reaction.

Workflow Prep 1. Substrate Prep (Degassing) Cat 2. Catalyst/Ligand (RuPhos/BrettPhos) Prep->Cat React 3. Cross-Coupling (Thermal Control) Cat->React Validate 4. In-Process Control (LC-MS >95% Conv) React->Validate Purify 5. Purification (Flash/HPLC) Validate->Purify

Figure 2: Self-validating experimental workflow for halopyridinyl amino ethanol cross-coupling.

Protocol A: Suzuki-Miyaura Coupling of 5-Bromo-2-(2-hydroxyethylamino)pyridine

Causality Note: Because the bromine is at the 5-position, the chelation trap is minimized. Therefore, the robust and economical Pd(dppf)Cl₂ catalyst can be utilized instead of expensive Buchwald ligands.

  • Preparation & Degassing: In a 20 mL Schlenk tube, add 5-bromo-2-(2-hydroxyethylamino)pyridine (1.0 equiv), phenylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv). Add a solvent mixture of 1,4-Dioxane/H₂O (4:1, 0.2 M).

    • Validation Step: Sparge the mixture with Argon for 15 minutes. Oxygen must be strictly excluded to prevent the oxidation of the boronic acid to phenol and the deactivation of the Pd(0) species.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%). The mixture will initially appear orange.

  • Thermal Activation: Seal the tube and heat to 85 °C for 4 hours.

    • Validation Step (IPC): After 1 hour, the solution should transition from orange to a dark red/black homogeneous mixture, indicating the formation of the active Pd(0) nanoparticles and successful oxidative addition.

  • Reaction Monitoring: At 4 hours, pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

    • Validation Step: Confirm the complete disappearance of the characteristic 1:1 isotopic doublet (M, M+2) of the brominated starting material.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. The amino ethanol group makes the product highly polar; avoid excessive aqueous washes to prevent yield loss to the aqueous phase.

Protocol B: Buchwald-Hartwig Amination of 3-Chloro-2-(2-hydroxyethylamino)pyridine

Causality Note: This is the most challenging substrate class. The 3-chloro position has a high BDE, and the adjacent 2-aminoethanol group creates a perfect bidentate trap. We utilize BrettPhos and LiHMDS. LiHMDS serves a dual purpose: it deprotonates the amine for coupling, and transiently forms a lithium alkoxide with the ethanol group, sterically blocking it from chelating the Palladium[3].

  • Preparation: In an argon-filled glovebox, charge a vial with 3-chloro-2-(2-hydroxyethylamino)pyridine (1.0 equiv), morpholine (1.5 equiv), Pd₂(dba)₃ (2.5 mol%), and BrettPhos (6 mol%).

  • Base Addition: Add anhydrous THF (0.15 M), followed by the dropwise addition of LiHMDS (1.0 M in THF, 2.5 equiv) at room temperature.

    • Validation Step (IPC): The solution will shift from the deep purple of Pd₂(dba)₃ to a vibrant yellow-orange, visually confirming the successful ligation of BrettPhos to the Pd(0) center.

  • Thermal Activation: Heat the sealed vial to 90 °C for 12 hours.

  • Quench & Extraction: Cool to 0 °C and carefully quench with saturated aqueous NH₄Cl. Extract with 10% MeOH in DCM.

    • Validation Step: TLC (10% MeOH/DCM) should show a highly fluorescent blue spot under 254 nm UV, corresponding to the newly formed di-aminated pyridine core.

Conclusion

When designing synthetic routes involving halogenated pyridinyl amino ethanols, researchers must proactively account for the chelation trap and the C-X bond strength. While iodides offer superior kinetics, bromides paired with rationally selected dialkylbiaryl phosphine ligands (e.g., RuPhos) provide the most reliable and scalable pathway for generating complex medicinal chemistry scaffolds.

Sources

Benchmarking 2-[(5-Iodo-2-pyridinyl)amino]ethanol against standard pyridine intermediates

Author: BenchChem Technical Support Team. Date: April 2026

Title: Benchmarking 2-[(5-Iodo-2-pyridinyl)amino]ethanol in Medicinal Chemistry: A Comparative Guide

Introduction & Rationale

In modern drug discovery, the 2-aminopyridine scaffold is an "unsung hero," frequently utilized as a hinge-binding motif in kinase inhibitors and a core pharmacophore in treatments for neglected tropical diseases 12. However, the specific functionalization of this core dictates both its synthetic utility and its downstream pharmacokinetic profile.

This guide benchmarks 2-[(5-Iodo-2-pyridinyl)amino]ethanol against standard intermediates like 2-amino-5-iodopyridine and 2-chloro-5-iodopyridine. By analyzing the causality behind its reactivity, this guide provides application scientists with a data-driven rationale for intermediate selection during hit-to-lead optimization.

Structural Rationale & Mechanistic Causality

The introduction of the hydroxyethyl group at the C2-amino position fundamentally alters the molecule's physicochemical and electronic landscape compared to simpler analogs 3.

  • Electronic Modulation: The alkylamino group is electron-donating via resonance, increasing the electron density of the pyridine ring. While this slightly dampens the oxidative addition of palladium at the C5-iodo bond compared to the highly electrophilic 2-chloro-5-iodopyridine, it provides exquisite regioselectivity and prevents unwanted side reactions at the C2 position.

  • Solubility & Pharmacokinetics: The terminal hydroxyl group significantly lowers the partition coefficient (LogP), enhancing aqueous solubility—a critical parameter for oral bioavailability and formulation.

  • Derivatization Vectors: The primary alcohol serves as a versatile synthetic handle. It can be converted into a leaving group (e.g., mesylate) for intramolecular cyclization to form fused morpholine rings, or used for O-alkylation to access ether-linked side chains without disrupting the core hinge-binding motif.

Comparative Performance Data

Parameter2-Chloro-5-iodopyridine2-Amino-5-iodopyridine2-[(5-Iodo-2-pyridinyl)amino]ethanol
Primary Utility SNAr and Cross-CouplingHinge-binding, Cross-CouplingHinge-binding, Solubilization, Cyclization
C5 Pd-Oxidative Addition Very FastFastModerate to Fast (Selective)
Aqueous Solubility PoorModerateExcellent
Hydrogen Bonding Acceptor onlyDonor / AcceptorMulti-Donor / Acceptor
Derivatization Handles 2 (Cl, I)2 (NH₂, I)3 (NH, OH, I)
Risk of Catalyst Poisoning LowModerate (Free NH₂ binding)Low (Chelation effect mitigated by sterics)

Table 1: Benchmarking physicochemical and reactive properties of standard pyridine intermediates.

Visualizing Synthetic Utility

G A 2-[(5-Iodo-2-pyridinyl)amino]ethanol Core Scaffold B Suzuki-Miyaura (C5 Arylation) A->B Pd(dppf)Cl2 C Buchwald-Hartwig (C5 Amination) A->C Pd2(dba)3 / XPhos D O-Alkylation (Etherification) A->D NaH / R-X E Intramolecular Cyclization (Morpholine/Oxazole) A->E MsCl / Base

Derivatization pathways of 2-[(5-Iodo-2-pyridinyl)amino]ethanol in drug discovery.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols have been designed as self-validating systems. The causality behind the reagent selection is explicitly detailed to empower researchers to troubleshoot deviations effectively 4.

Protocol 1: Standardized Suzuki-Miyaura Cross-Coupling (C5 Arylation)

Objective: Couple an aryl boronic acid to the C5-iodo position without protecting the hydroxyethyl group.

Reagents & Rationale:

  • Catalyst: Pd(dppf)Cl₂ (5 mol%). Why? The bidentate dppf ligand prevents the formation of stable, unreactive Pd-complexes that can occur when the substrate's free hydroxyl and amino groups attempt to chelate the metal center.

  • Base: K₂CO₃ (2.0 equiv). Why? A mild inorganic base is sufficient for boronic acid activation without inducing unwanted deprotonation of the primary alcohol, which could lead to competitive etherification.

  • Solvent: 1,4-Dioxane/H₂O (4:1). Why? The aqueous biphasic system ensures the solubility of both the polar aminopyridine starting material and the inorganic base.

Step-by-Step Procedure:

  • Setup: In a Schlenk flask, combine 2-[(5-Iodo-2-pyridinyl)amino]ethanol (1.0 equiv), aryl boronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

  • Degassing: Add the Dioxane/H₂O mixture. Degas the suspension via three freeze-pump-thaw cycles or vigorous sparging with N₂ for 15 minutes. Self-Validation: The solution must be completely deoxygenated to prevent homocoupling of the boronic acid (indicated by a fast-running byproduct on TLC).

  • Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%) under a positive N₂ stream.

  • Reaction: Heat the mixture to 80°C for 4–6 hours. Self-Validation: Monitor via LC-MS. The disappearance of the starting material mass (m/z 264.9) and appearance of the product mass confirms conversion.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. The organic layer is dried over Na₂SO₄. Note: If the product is highly polar, extract the aqueous layer with 10% MeOH in DCM.

Protocol 2: Intramolecular Cyclization to Fused Bicyclic Systems

Objective: Utilize the hydroxyethyl handle to form a morpholine-fused pyridine derivative, a common strategy to improve metabolic stability.

Reagents & Rationale:

  • Activation: Methanesulfonyl chloride (MsCl) and Triethylamine (TEA). Why? The primary alcohol must be converted into a good leaving group. MsCl is preferred over TsCl due to faster reaction kinetics at lower temperatures, minimizing side reactions.

  • Cyclization Base: NaH or KOtBu. Why? A strong base is required to deprotonate the secondary amine, driving the intramolecular nucleophilic substitution (SN2) to close the ring.

Step-by-Step Procedure:

  • Mesylation: Dissolve the starting material in anhydrous DCM at 0°C. Add TEA (1.5 equiv) followed by dropwise addition of MsCl (1.1 equiv). Stir for 1 hour. Self-Validation: TLC should show complete consumption of the starting material to a less polar spot (the mesylate).

  • Solvent Exchange: Concentrate the mixture under reduced pressure to remove DCM, then redissolve the crude mesylate in anhydrous THF.

  • Cyclization: Cool the THF solution to 0°C and add NaH (60% dispersion in mineral oil, 1.5 equiv) portion-wise. Allow the reaction to warm to room temperature and stir for 2 hours.

  • Quenching: Carefully quench with saturated aqueous NH₄Cl to neutralize unreacted NaH.

  • Isolation: Extract with EtOAc, dry, and purify via silica gel chromatography.

Logical Relationships in Catalyst Selection

CatalystLogic Start Select Cross-Coupling Reaction Type C_C C-C Bond Formation (Suzuki/Sonogashira) Start->C_C C_N C-N Bond Formation (Buchwald-Hartwig) Start->C_N Cat1 Pd(dppf)Cl2 Prevents substrate chelation C_C->Cat1 Warn1 Avoid Pd(PPh3)4 (Prone to poisoning by free NH/OH) C_C->Warn1 Cat2 Pd2(dba)3 + XPhos Overcomes steric hindrance C_N->Cat2 Warn2 Avoid excessive heating (Prevents unintended cyclization) C_N->Warn2

Decision tree for catalyst selection when coupling 2-[(5-Iodo-2-pyridinyl)amino]ethanol.

Conclusion

While simple building blocks like 2-amino-5-iodopyridine are foundational, the strategic use of 2-[(5-Iodo-2-pyridinyl)amino]ethanol offers a distinct advantage in drug development. By providing a built-in solubilizing group and a versatile synthetic handle, it accelerates the optimization of pharmacokinetic properties without sacrificing the robust reactivity of the C5-iodo position.

References

  • Source: RSC Publishing (Chemical Communications)
  • Title: Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases Source: Taylor & Francis URL
  • Source: Journal of the American Chemical Society (ACS)
  • Title: Sodium Salts (NaI/NaBr/NaCl)

Sources

A Comprehensive Guide to the FTIR Spectroscopy Analysis and Peak Validation of 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the precise characterization of novel chemical entities is paramount. This guide offers an in-depth technical exploration of Fourier-Transform Infrared (FTIR) spectroscopy as applied to the analysis of 2-[(5-Iodo-2-pyridinyl)amino]ethanol, a heterocyclic compound with potential applications stemming from its unique structural motifs. As a Senior Application Scientist, this document is structured to provide not just a procedural overview, but a causal understanding of the experimental choices, ensuring scientific integrity and fostering a self-validating analytical approach.

The Foundational Role of FTIR in Structural Elucidation

FTIR spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules. When a sample is irradiated with infrared light, its chemical bonds absorb energy at specific frequencies, causing them to vibrate. This absorption pattern is unique to the molecule's structure, creating a "molecular fingerprint" that allows for the identification of functional groups and the overall molecular architecture.[1] For a molecule like 2-[(5-Iodo-2-pyridinyl)amino]ethanol, FTIR is instrumental in confirming its synthesis and purity by identifying the characteristic vibrations of its constituent parts: a substituted pyridine ring, a secondary amine, and a primary alcohol.[2]

Predicted FTIR Spectrum and Peak Assignment for 2-[(5-Iodo-2-pyridinyl)amino]ethanol

While an experimental spectrum for 2-[(5-Iodo-2-pyridinyl)amino]ethanol is not publicly available, a predictive analysis based on its functional groups can provide a robust framework for its characterization. The expected absorption bands are detailed in Table 1.

Table 1: Predicted FTIR Peak Assignments for 2-[(5-Iodo-2-pyridinyl)amino]ethanol

Wavenumber Range (cm⁻¹)Functional GroupVibrational ModeExpected Appearance
3400 - 3200O-H (Alcohol)StretchingBroad, medium to strong intensity
3350 - 3310N-H (Secondary Amine)StretchingSharp, weak to medium intensity
3100 - 3000C-H (Aromatic)StretchingMedium to weak, multiple sharp peaks
2960 - 2850C-H (Aliphatic)StretchingMedium to strong, multiple sharp peaks
~1600, 1580, 1500, 1450C=C, C=N (Pyridine Ring)Ring StretchingMedium to strong, sharp peaks
1350 - 1250C-N (Aromatic Amine)StretchingMedium to strong intensity
1250 - 1020C-N (Aliphatic Amine)StretchingMedium to weak intensity
1075 - 1000C-O (Primary Alcohol)StretchingStrong intensity
900 - 650C-H (Aromatic)Out-of-plane BendingPattern indicative of substitution
Below 600C-IStretchingWeak to medium intensity

Experimental Protocol: A Self-Validating System

The reliability of FTIR analysis is intrinsically linked to meticulous experimental execution. The following protocol is designed to ensure high-quality, reproducible data for a solid sample like 2-[(5-Iodo-2-pyridinyl)amino]ethanol.

Sample Preparation: The Critical First Step

For a solid powder, the Attenuated Total Reflectance (ATR) technique is often the most straightforward and requires minimal sample preparation.[3]

ATR-FTIR Protocol for a Solid Sample:

  • Crystal Cleaning: Thoroughly clean the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent like isopropanol or ethanol and wipe dry with a lint-free tissue.

  • Background Scan: Perform a background scan with the clean, empty ATR accessory to record the spectrum of the ambient environment (e.g., CO₂ and water vapor). This will be automatically subtracted from the sample spectrum.

  • Sample Application: Place a small amount of the 2-[(5-Iodo-2-pyridinyl)amino]ethanol powder onto the center of the ATR crystal.

  • Apply Pressure: Use the pressure clamp to ensure firm and uniform contact between the sample and the crystal surface.[4]

  • Data Acquisition: Collect the FTIR spectrum.

Alternatively, the KBr pellet method can be used:

KBr Pellet Protocol:

  • Grinding: Grind 1-2 mg of the sample with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) powder in an agate mortar and pestle.[5]

  • Pellet Pressing: Transfer the mixture to a pellet die and apply pressure using a hydraulic press to form a transparent or translucent pellet.[5]

  • Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer for analysis.[5]

dot graph TD { A[Start: Solid Sample] --> B{Sample Preparation}; B --> C[ATR Method]; B --> D[KBr Pellet Method]; C --> E{Apply Sample to Crystal}; D --> F{Grind Sample with KBr}; F --> G{Press Pellet}; E --> H[Acquire Spectrum]; G --> H; H --> I{Data Analysis}; I --> J[End: Interpreted Spectrum]; } caption: "Experimental Workflow for FTIR Analysis of a Solid Sample"

Data Acquisition Parameters

Optimal data acquisition settings are crucial for obtaining a high-quality spectrum.[6]

  • Scanning Range: A typical range for organic compounds is 4000 cm⁻¹ to 400 cm⁻¹.[6]

  • Resolution: A resolution of 4 cm⁻¹ is generally sufficient for qualitative analysis.

  • Number of Scans: Co-adding multiple scans (e.g., 16 to 64) improves the signal-to-noise ratio.[6]

Peak Validation: Ensuring Scientific Trustworthiness

The validation of FTIR peaks is a critical step to ensure the correct identification of the compound.[6]

  • Functional Group Analysis: The primary validation step involves correlating the observed peaks with the expected vibrational frequencies of the functional groups present in 2-[(5-Iodo-2-pyridinyl)amino]ethanol, as outlined in Table 1.

  • Comparison with Spectral Libraries: The obtained spectrum should be compared against commercial or public spectral databases.[7][8][9][10] Libraries such as the Aldrich Collection of FT-IR Spectra or the NIST Chemistry WebBook can provide reference spectra of similar compounds.[8][9]

  • Analysis of Structurally Similar Compounds: In the absence of a direct match, comparing the spectrum with those of structurally related molecules is a powerful validation tool. For instance, comparing the spectrum with that of 2-aminopyridine, 5-iodo-2-aminopyridine, and N-phenylethanolamine can help in assigning the peaks corresponding to the different parts of the target molecule.

dot graph LR { subgraph "Peak Validation Workflow" A[Experimental Spectrum] --> B{Functional Group Analysis}; B --> C{Comparison with Spectral Libraries}; C --> D{Analysis of Structurally Similar Compounds}; D --> E[Validated Peak Assignments]; end } caption: "FTIR Peak Validation Workflow"

Comparative Analysis with Alternative Techniques

While FTIR is a robust technique for functional group identification, a comprehensive characterization of 2-[(5-Iodo-2-pyridinyl)amino]ethanol often necessitates the use of complementary analytical methods.

Table 2: Comparison of Analytical Techniques

TechniqueInformation ProvidedAdvantagesLimitations
FTIR Spectroscopy Functional groups, molecular fingerprintFast, non-destructive, versatile for different sample types, cost-effective[11]Provides limited information on molecular connectivity and stereochemistry; can be challenging for complex mixtures.[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy Detailed molecular structure, connectivity of atoms, stereochemistryProvides unambiguous structural elucidationLower sensitivity than MS, requires larger sample amounts, more expensive instrumentation.
Mass Spectrometry (MS) Molecular weight, elemental composition, fragmentation patternsHigh sensitivity, provides molecular formula, can be coupled with chromatography for mixture analysis[7]Can be destructive, may not distinguish between isomers without tandem MS.
UV-Visible Spectroscopy Electronic transitions, conjugation in the moleculeSimple, inexpensive, good for quantitative analysis of chromophoric compoundsProvides limited structural information, broad absorption bands can make interpretation difficult.

dot graph G { rankdir=LR; node [shape=box, style=rounded]; FTIR [label="FTIR Spectroscopy\n(Functional Groups)"]; NMR [label="NMR Spectroscopy\n(Connectivity, Stereochemistry)"]; MS [label="Mass Spectrometry\n(Molecular Weight, Formula)"]; UVVis [label="UV-Vis Spectroscopy\n(Electronic Transitions)"]; Analyte [label="2-[(5-Iodo-2-pyridinyl)amino]ethanol", shape=ellipse, style=filled, fillcolor="#FBBC05"];

} caption: "Complementary Analytical Techniques for Characterization"

Conclusion: An Integrated Approach to Structural Verification

FTIR spectroscopy stands as an indispensable tool for the initial characterization of novel compounds like 2-[(5-Iodo-2-pyridinyl)amino]ethanol. Its ability to provide a rapid and non-destructive "molecular fingerprint" is invaluable for confirming the presence of key functional groups and for quality control purposes. However, for unambiguous structural elucidation and to meet the rigorous standards of drug development, an integrated analytical approach is essential. The data obtained from FTIR should be corroborated with information from NMR and mass spectrometry to build a comprehensive and validated understanding of the molecule's identity and purity. This multi-technique strategy ensures the highest level of scientific integrity and confidence in the characterization of new chemical entities.

References

  • Labindia Analytical. (2024, November 14). Mastering FTIR Spectroscopy: Sample Preparation and Data Analysis. Available at: [Link]

  • Iqtadar, R., Ahmed, N., Asghar, S., & Azam, M. (2025, June 25). Advances and Applications of FTIR Spectroscopy: Precision, Accuracy, and Validation Challenges. Journal of Pharma and Biomedics.
  • Hiden Analytical. (2024, July 4). Comparing Mass Spectrometry with FT-IR for TGA Experiments: Spotlight on HPR-20 EGA. Available at: [Link]

  • ResearchGate. (2013, February 3). Does anyone know a good and free online database of IR spectra? Available at: [Link]

  • Nicodom Ltd. FTIR Libraries. Available at: [Link]

  • Agilent Technologies. ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Available at: [Link]

  • FDM. FDM FTIR Organics. Available at: [Link]

  • Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Available at: [Link]

  • IntechOpen. (2022, September 7). IR Spectroscopy in Qualitative and Quantitative Analysis. Available at: [Link]

  • University of California, Irvine. Sample preparation for FT-IR. Available at: [Link]

  • Science and Education Publishing. (2021). Qualitative and Quantitative Analyses of Synthesized Short-Chain Fatty Acid Phenyl Esters Using Fourier-Transform Infrared Spectroscopy.
  • Shimadzu Corporation. (2025, February 17). Shimadzu FTIR Guide: ATR and Quantitative Analysis [Video]. YouTube. Available at: [Link]

  • Richmond Scientific. (2023, September 27). Can FT-IR be used for Quantitative Analysis? Available at: [Link]

  • Lytos, I., et al. (2020).
  • Scicrunch. FT-IR: A useful analytical tool for monitoring of solid phase organic reactions. Available at: [Link]

  • Jasco UK. Quantitative Analysis of Powdered Solids with FTIR-ATR. Available at: [Link]

  • Shimadzu Corporation. Powder Samples. Available at: [Link]

  • Newji. (2025, March 12). Basics of FTIR spectrum analysis and know-how for effective data acquisition and foreign matter analysis. Available at: [Link]

  • Shimadzu Corporation. Algorithms Used for Data Processing in FTIR. Available at: [Link]

  • EAG Laboratories. Fourier Transform Infrared Spectroscopy (FTIR) Services. Available at: [Link]

  • Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118.
  • NextSDS. 2-(2-IODO-4,5-DIMETHOXY-PHENYL)-ETHANOL. Available at: [Link]

  • de Kivit, S., et al. (2006). Optimization by experimental design of precursor synthesis and radiolabeling of 2-iodo-L-phenylalanine, a novel amino acid for tumor imaging. Nuclear Medicine and Biology, 33(5), 635-643.
  • Science Alert. (2014, August 28). FTIR Spectra of Organic Functional Group Compositions in PM2.5 Collected at Chiang-Mai City, Thailand during the Haze Episode in March 2012. Available at: [Link]

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.